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  • Product: 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one
  • CAS: 2241128-96-9

Core Science & Biosynthesis

Foundational

The Emergent Therapeutic Potential of 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one: A Technical Guide for Drug Discovery Professionals

Foreword: Unveiling the Significance of the Pyrrolopyrimidine Scaffold In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged scaffolds" due to their inherent ability to...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: Unveiling the Significance of the Pyrrolopyrimidine Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged scaffolds" due to their inherent ability to interact with a multitude of biological targets. The pyrrolopyrimidine core is a prime example of such a scaffold, demonstrating remarkable versatility and therapeutic relevance.[1] As a fused heterocyclic system, it shares structural similarities with purines, enabling it to function as a potent ATP-competitive inhibitor for a wide range of kinases.[2] This has led to the development of numerous FDA-approved drugs and clinical candidates targeting kinases like EGFR, VEGFR, and JAKs for the treatment of cancers and inflammatory diseases.[3] Beyond kinase inhibition, the pyrrolopyrimidine scaffold has been successfully exploited to develop agents with diverse pharmacological activities, including antiviral, antibacterial, and neuromodulatory effects.[1][4] This guide delves into the specific biological activities and therapeutic potential of a less-explored derivative, 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one, with a particular focus on its role as a precursor and active pharmacophore in the development of novel epigenetic modulators.

Synthesis and Physicochemical Properties: A Foundation for Biological Exploration

Postulated Synthetic Pathway

The synthesis likely commences with a commercially available pyrrolo[3,2-d]pyrimidin-4-one core. The subsequent steps would involve N-methylation and regioselective bromination.

Synthetic_Pathway A Pyrrolo[3,2-d]pyrimidin-4-one B 5-Methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one A->B N-Methylation C 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one B->C Bromination reagent1 Methyl Iodide (CH3I) Base (e.g., K2CO3) reagent1->A reagent2 N-Bromosuccinimide (NBS) Solvent (e.g., DMF) reagent2->B

Caption: Postulated synthetic route for 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one.

Step-by-Step Protocol:

  • N-Methylation: The starting pyrrolo[3,2-d]pyrimidin-4-one is dissolved in a suitable polar aprotic solvent such as dimethylformamide (DMF). A base, for instance, potassium carbonate (K2CO3), is added to deprotonate the pyrrole nitrogen. Methyl iodide is then introduced to the reaction mixture, leading to the formation of 5-Methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one. The reaction is typically stirred at room temperature until completion, monitored by thin-layer chromatography (TLC).

  • Regioselective Bromination: The N-methylated intermediate is subsequently subjected to electrophilic bromination. N-Bromosuccinimide (NBS) is a common and effective brominating agent for such electron-rich heterocyclic systems. The reaction is usually carried out in a solvent like DMF or dichloromethane (DCM) at a controlled temperature, often starting at 0°C and gradually warming to room temperature, to ensure regioselectivity at the 7-position of the pyrrole ring.

Physicochemical Properties and Their Implications

The introduction of a bromine atom at the 7-position significantly influences the molecule's electronic and steric properties. Bromine, being an electronegative and polarizable atom, can participate in halogen bonding, a non-covalent interaction that is increasingly recognized for its importance in ligand-protein binding. Furthermore, the bromo group serves as a valuable synthetic handle for further chemical modifications, such as cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the exploration of a wide chemical space and the optimization of biological activity. The methyl group at the 5-position can enhance metabolic stability and modulate the planarity and solubility of the molecule.

Biological Activity: A Focus on Epigenetic Regulation

While the pyrrolopyrimidine scaffold is a well-established kinase inhibitor framework, recent research has unveiled its potential in targeting other crucial cellular machinery, including epigenetic regulators. A seminal study published in the Journal of Medicinal Chemistry identified a series of pyrrolo[3,2-d]pyrimidin-4-one derivatives as potent and selective inhibitors of the P300/CBP-associated factor (PCAF) bromodomain.[5][6][7]

The Role of PCAF in Health and Disease

PCAF (also known as KAT2B) is a histone acetyltransferase (HAT) that plays a critical role in transcriptional regulation. Its bromodomain is responsible for recognizing and binding to acetylated lysine residues on histones and other proteins, thereby recruiting the HAT domain to specific genomic loci and activating gene expression. Dysregulation of PCAF activity has been implicated in various diseases, including cancer, inflammation, and metabolic disorders.[8] Therefore, small molecule inhibitors of the PCAF bromodomain are highly sought after as potential therapeutics.

PCAF_Signaling_Pathway cluster_0 Nucleus Histone Histone Tail Lysine (K) Acetyl_Histone Acetylated Histone Acetyl-Lysine (K-Ac) HAT Histone Acetyltransferase (e.g., p300/CBP) HAT->Histone:f1 Acetylation PCAF PCAF Protein Bromodomain HAT Domain PCAF:bromodomain->Acetyl_Histone:f1 Binding Transcription Gene Transcription PCAF->Transcription Activation Inhibitor 7-Bromo-5-methyl-3H-pyrrolo [3,2-d]pyrimidin-4-one Derivative Inhibitor->PCAF:bromodomain Inhibition

Caption: Simplified diagram of PCAF bromodomain function and its inhibition.

Pyrrolo[3,2-d]pyrimidin-4-ones as PCAF Bromodomain Inhibitors

The aforementioned study by Yang et al. (2019) detailed a structure-based drug design approach that led to the discovery of highly potent and selective PCAF bromodomain inhibitors based on the pyrrolo[3,2-d]pyrimidin-4-one scaffold.[5][6][7] Although 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one itself was likely a synthetic intermediate, the structure-activity relationship (SAR) data from this study provides invaluable insights into its potential.

Table 1: Structure-Activity Relationship (SAR) of Pyrrolo[3,2-d]pyrimidin-4-one Derivatives as PCAF Inhibitors

Compound ID (example)R7-substituentR3-substituentPCAF IC50 (nM)Selectivity vs. other Bromodomains
Lead Compound HVaried aryl/heteroarylMicromolar rangeModerate
Optimized Compound (e.g., (R,R)-36n) Aryl/heteroarylChiral piperidine7High

Data synthesized from Yang et al., J. Med. Chem. 2019, 62, 9, 4526–4542.[5]

The key takeaway from the SAR is that the 7-position of the pyrrolo[3,2-d]pyrimidin-4-one core is a critical vector for achieving high potency and selectivity. The bromo group in 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one is an ideal starting point for introducing the necessary aryl or heteroaryl moieties via cross-coupling reactions to interact with the acetyl-lysine binding pocket of the PCAF bromodomain. The study revealed that a precise stereochemical arrangement of substituents at the 3-position is also crucial for potent inhibition.[5]

Experimental Workflow for Assessing PCAF Inhibition

For researchers aiming to validate the PCAF inhibitory activity of novel derivatives synthesized from 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one, a standardized experimental workflow is recommended.

Experimental_Workflow A Compound Synthesis (from 7-Bromo-5-methyl-3H-pyrrolo [3,2-d]pyrimidin-4-one) B Biochemical Assay (e.g., HTRF, AlphaScreen) A->B IC50 Determination C Biophysical Assay (e.g., ITC, SPR) B->C KD Determination D Selectivity Profiling (Panel of Bromodomains) B->D Selectivity Assessment E Cell-Based Assays (e.g., Cellular Thermal Shift Assay, Target Engagement) D->E Cellular Potency F Downstream Functional Assays (e.g., Gene Expression Analysis, Cell Viability) E->F Functional Effects

Caption: Experimental workflow for characterizing PCAF bromodomain inhibitors.

Detailed Methodologies:

  • Homogeneous Time-Resolved Fluorescence (HTRF) Assay: This is a primary biochemical assay to determine the IC50 value of the test compounds. It measures the displacement of a biotinylated histone peptide from a GST-tagged PCAF bromodomain protein.

  • Isothermal Titration Calorimetry (ITC): ITC is a biophysical technique used to directly measure the binding affinity (KD), stoichiometry, and thermodynamics of the interaction between the inhibitor and the PCAF bromodomain.[5]

  • Selectivity Screening: To ensure the compound is a selective PCAF inhibitor, it should be screened against a broad panel of other human bromodomains. This helps in identifying potential off-target effects early in the drug discovery process.[5]

  • Cellular Thermal Shift Assay (CETSA): This cell-based assay confirms target engagement in a cellular context by measuring the thermal stabilization of the PCAF protein upon ligand binding.

  • Gene Expression Analysis: As PCAF is a transcriptional coactivator, its inhibition is expected to alter the expression of specific genes. RNA sequencing or quantitative PCR can be used to measure changes in the expression of known PCAF target genes.[5]

Broader Therapeutic Potential and Future Directions

The versatility of the 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one scaffold extends beyond PCAF inhibition. Its inherent structural features make it a valuable starting point for exploring other therapeutic targets.

  • Kinase Inhibition: As previously mentioned, the pyrrolopyrimidine core is a proven pharmacophore for kinase inhibitors. The 7-bromo substituent can be exploited to synthesize libraries of compounds for screening against various kinases implicated in cancer and inflammatory diseases.

  • Neuropeptide Y5 Receptor Antagonism: Derivatives of pyrrolo[3,2-d]pyrimidine have been investigated as antagonists of the neuropeptide Y5 receptor, a target for the treatment of obesity.[9]

  • Antibacterial Agents: Studies have also reported the antibacterial activity of certain pyrrolo[3,2-d]pyrimidine derivatives, suggesting their potential in addressing the growing challenge of antimicrobial resistance.[1]

Conclusion

7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one represents a molecule of significant interest to the drug discovery community. While it may not be an end-stage therapeutic itself, its true value lies in its role as a versatile chemical scaffold and a key intermediate for the synthesis of potent and selective modulators of challenging biological targets. The demonstrated success of the pyrrolo[3,2-d]pyrimidin-4-one core in targeting the PCAF bromodomain opens up new avenues for the development of novel epigenetic therapies. The strategic positioning of the bromo and methyl groups provides the necessary chemical handles and physicochemical properties to enable further exploration and optimization. As our understanding of the biological roles of targets like PCAF continues to grow, so too will the importance of scaffolds like 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one in the quest for next-generation medicines.

References

  • Investigation Of Synthesis Methods For Novel Pyrrolo[2,3-D]Pyrimidine Derivatives As Kinase Inhibitor Compounds. Metallurgical and Materials Engineering. Available at: [Link]

  • Yang, L., et al. (2019). Discovery of Pyrrolo[3,2-d]pyrimidin-4-one Derivatives as a New Class of Potent and Cell-Active Inhibitors of P300/CBP-Associated Factor Bromodomain. Journal of Medicinal Chemistry, 62(9), 4526–4542. Available at: [Link]

  • Yang, L., et al. (2019). Discovery of Pyrrolo[3,2-d]pyrimidin-4-one Derivatives as a New Class of Potent and Cell Active Inhibitors of P300/CBP-Associated Factor Bromodomain. ResearchGate. Available at: [Link]

  • Yang, L., et al. (2019). Discovery of Pyrrolo[3,2-d]pyrimidin-4-one Derivatives as a New Class of Potent and Cell-Active Inhibitors of P300/CBP-Associated Factor Bromodomain. ACS Publications. Available at: [Link]

  • Poindexter, G. S., et al. (2000). Structure-activity relationships of a series of pyrrolo[3,2-d]pyrimidine derivatives and related compounds as neuropeptide Y5 receptor antagonists. Journal of Medicinal Chemistry, 43(22), 4288–4312. Available at: [Link]

  • PCAF bromodomain inhibitors. ResearchGate. Available at: [Link]

  • Humphreys, P. G., et al. (2017). Discovery of a Potent, Cell Penetrant, and Selective p300/CBP-Associated Factor (PCAF)/General Control Nonderepressible 5 (GCN5) Bromodomain Chemical Probe. Journal of Medicinal Chemistry, 60(2), 695–709. Available at: [Link]

  • AU2017221193A1 - Process for preparing 7H-pyrrolo (2, 3-d) pyrimidine compounds. Google Patents.
  • Elliott, A. J., et al. (1997). An Improved Synthesis of 7-Substituted Pyrrolo[3,2-d]pyrimidines. The Journal of Organic Chemistry, 62(23), 8071–8075. Available at: [Link]

  • 3H-PYRAZOLO[4,3-F]QUINOLINE MOIETY AS A NOVEL PRIVILEGED KINASE INHIBITOR. Available at: [Link]

  • 7H-PYRROLO[2,3-D]PYRIMIDINE-4-AMINE DERIVATIVE - European Patent Office - EP 3925669 A1. Google Patents.
  • An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. MDPI. Available at: [Link]

  • 7-bromo-5H-pyrrolo[3, 2-d]pyrimidin-4-amine, min 97%, 500 mg. CP Lab Safety. Available at: [Link]

  • Kouhkan, M., et al. (2021). Biological Evaluation of Pyrrolo [3, 2-d] pyrimidine Derivatives as Antibacterial Agents against Pathogenic Bacteria. Auctores Publishing, 2(8). Available at: [Link]

  • Pyrrolo 3,4-d- pyrimidines and methods for their preparation. Google Patents.
  • Wang, Y., et al. (2022). Synthesis and biological evaluation of 7H-pyrrolo [2,3-d] pyrimidine derivatives as potential p21-activated kinase 4 (PAK4) inhibitors. Bioorganic & Medicinal Chemistry, 60, 116700. Available at: [Link]

  • Pyrrolo[2,3-d]pyrimidine compounds - Patent US-7265221-B2. PubChem. Available at: [Link]

  • Synthesis of the coupling reagent 5-Bromo-7-methyl-7H-pyrrolo... ResearchGate. Available at: [Link]

  • 7-Bromo-5-methyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one 50mg. Dana Bioscience. Available at: [Link]

  • 7-Bromo-5-ethyl-4-methylpyrrolo[3,2-d]pyrimidine. PubChem. Available at: [Link]

  • Al-Ostath, A., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. MDPI. Available at: [Link]

  • The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu. Sci-Hub. Available at: [Link]

  • 4,7-Disubstituted 7H-Pyrrolo[2,3-d]pyrimidines and Their Analogs as Antiviral Agents against Zika Virus. MDPI. Available at: [Link]

  • 7H‐Pyrrolo[2,3‐d]pyrimidine‐4‐amines as Potential Inhibitors of Plasmodium falciparum Calcium‐Dependent Protein Kinases. PMC. Available at: [Link]

  • Metwally, K., & Abo-Dya, N. (2024). Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review. Current Medicinal Chemistry, 31(36), 5918-5936. Available at: [Link]

  • Structure-activity relationship of 7-aryl-2-anilino-pyrrolopyrimidines as Mer and Axl tyrosine kinase inhibitors. ResearchGate. Available at: [Link]

Sources

Exploratory

An In-Depth Technical Guide to 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one Derivatives and Analogs: A Privileged Scaffold for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Introduction: The Pyrrolo[3,2-d]pyrimidine Scaffold - A Versatile Core in Medicinal Chemistry The pyrrolo[3,2-d]pyrimidine ring system, a fused heterocycle...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrrolo[3,2-d]pyrimidine Scaffold - A Versatile Core in Medicinal Chemistry

The pyrrolo[3,2-d]pyrimidine ring system, a fused heterocycle of pyrrole and pyrimidine, represents a class of compounds with significant therapeutic potential. As structural isomers of purines, specifically 9-deazapurine analogs, they have garnered substantial interest in the field of medicinal chemistry. This unique scaffold provides a rigid framework for the design of molecules that can effectively interact with a variety of biological targets, including enzymes and receptors. The versatility of the pyrrolo[3,2-d]pyrimidine core has led to the development of compounds with a wide spectrum of biological activities, including potent inhibitors of kinases, modulators of neuropeptide Y5 receptors, and antifolates.[1][2][3]

This guide focuses on a specific, strategically substituted core: 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one . The rationale for investigating this particular scaffold is rooted in established structure-activity relationships (SAR) within the broader pyrrolopyrimidine class. Halogenation at the C7 position has been shown to significantly enhance the antiproliferative activity of these compounds.[4] Concurrently, substitution at the N5 position can modulate pharmacokinetic properties and potentially fine-tune the biological activity profile.[5] This guide will provide a comprehensive overview of the synthesis, derivatization, and potential therapeutic applications of this promising class of molecules.

Synthesis of the 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one Core

Retrosynthetic Analysis

A logical retrosynthetic pathway for the target core is depicted below. The pyrimidinone ring can be formed from a suitably functionalized aminopyrrole precursor. This aminopyrrole, in turn, can be synthesized from acyclic precursors through a series of condensation and cyclization reactions.

Retrosynthesis Target 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one Aminopyrrole Substituted 2-aminopyrrole Target->Aminopyrrole Pyrimidinone ring formation Acyclic_Precursors Acyclic Precursors Aminopyrrole->Acyclic_Precursors Pyrrole synthesis

Caption: Retrosynthetic approach for the target core.

Proposed Synthetic Protocol

The following is a detailed, step-by-step proposed synthesis, adapted from established procedures for similar heterocyclic systems.[1][4]

Step 1: Synthesis of a Substituted Cyano-aldehyde

This initial step involves a base-catalyzed condensation reaction to generate a key unsaturated intermediate.

  • Reaction: Base (e.g., sodium methoxide) catalyzed condensation of 3,3-dimethoxypropionitrile with an appropriate aldehyde, followed by acidic hydrolysis.[4] To introduce the eventual C6-substituent (if desired, though unsubstituted in the target core), a corresponding aldehyde would be used. For the synthesis of the core without a C6-substituent, a simpler starting material would be chosen.

Step 2: Formation of the Substituted Pyrrole

The unsaturated cyano aldehyde is then converted to the crucial aminopyrrole intermediate.

  • Reduction: The double bond of the unsaturated cyano aldehyde is catalytically reduced (e.g., using H₂/Pd-C).

  • Enamine Formation and Cyclization: The resulting saturated aldehyde is reacted with diethyl aminomalonate to form an enamine, which subsequently undergoes base-mediated cyclization (e.g., with sodium methoxide) to afford the corresponding 2-amino-pyrrole-carboxylate.[4]

Step 3: Construction of the Pyrimidin-4-one Ring

The pyrimidinone ring is constructed onto the pyrrole core.

  • Guanylation: The amino group of the pyrrole is unreactive towards many standard guanylating agents. However, acid-catalyzed guanylation (e.g., using acetic acid) with a suitable reagent can be employed.[4]

  • Cyclization: Subsequent treatment with a base promotes the removal of protecting groups and facilitates ring closure to form the pyrrolo[3,2-d]pyrimidin-4-one scaffold.[4]

Step 4: N-Methylation and Bromination

The final steps involve the introduction of the methyl and bromo substituents. The order of these steps can be crucial and may require optimization.

  • N-Methylation: The N5 position of the pyrrolo[3,2-d]pyrimidin-4-one can be methylated using a suitable methylating agent (e.g., methyl iodide) in the presence of a base (e.g., potassium carbonate).

  • Bromination: The C7 position can be selectively brominated using a mild brominating agent such as N-bromosuccinimide (NBS) in a suitable solvent like dichloromethane or acetonitrile.

Proposed_Synthesis cluster_pyrrole Pyrrole Formation cluster_pyrimidine Pyrimidinone Annulation cluster_functionalization Core Functionalization A 3,3-Dimethoxypropionitrile + Aldehyde B Unsaturated Cyano Aldehyde A->B NaOMe, then H+ C Saturated Aldehyde B->C H2/Pd-C D Substituted 2-Aminopyrrole C->D Diethyl aminomalonate, then NaOMe E Pyrrolo[3,2-d]pyrimidin-4-one D->E 1. Guanylation 2. Base-catalyzed cyclization F 5-Methyl-pyrrolo[3,2-d]pyrimidin-4-one E->F CH3I, K2CO3 G 7-Bromo-5-methyl-3H-pyrrolo [3,2-d]pyrimidin-4-one F->G NBS

Caption: Proposed synthetic pathway for the target core.

Derivatization and Analog Synthesis

The 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one core offers several positions for further chemical modification to explore structure-activity relationships and optimize for desired biological properties.

Key Derivatization Points

Derivatization_Points Core 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one Structure C2 C2 Position Core->C2 Substitution C4_O C4-Oxo Group Core->C4_O Conversion to Amine C6 C6 Position Core->C6 Substitution N3 N3 Position Core->N3 Alkylation

Caption: Potential sites for derivatization.

  • C2-Position: This position is often a key site for introducing diversity. Nucleophilic aromatic substitution of a leaving group (e.g., a chloro group, which would need to be incorporated during the synthesis of the pyrimidinone ring) with various amines can be a facile way to generate a library of analogs.

  • C4-Position: The 4-oxo group can be converted to a 4-amino group, a common feature in many biologically active pyrrolopyrimidines. This can be achieved by first chlorinating the 4-oxo group (e.g., with POCl₃) to give a 4-chloro intermediate, followed by reaction with a wide range of primary or secondary amines.[6]

  • C6-Position: As mentioned in the synthesis, substitution at this position can be introduced from the start by using a substituted aldehyde in the initial condensation step.

  • N3-Position: The nitrogen at position 3 can be a site for alkylation, which can influence solubility and cell permeability.

Biological Activities and Therapeutic Potential

Based on the extensive research on the broader class of pyrrolo[3,2-d]pyrimidines, derivatives of the 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one core are anticipated to exhibit a range of valuable biological activities, particularly as kinase inhibitors and antifolates.

Potential as Kinase Inhibitors

Numerous pyrrolo[3,2-d]pyrimidine derivatives have been reported as potent inhibitors of various protein kinases, which are critical regulators of cellular processes and are often dysregulated in diseases such as cancer.

  • EGFR and HER2: Pyrrolo[3,2-d]pyrimidines have been developed as dual inhibitors of human epidermal growth factor receptor 2 (HER2) and epidermal growth factor receptor (EGFR).[7]

  • VEGFR-2, PDGFR-β, and EGFR: Certain analogs have shown triple angiokinase inhibition, targeting key receptors involved in tumor angiogenesis.[2]

  • Axl/Mer Tyrosine Kinases: 7-Aryl-2-anilino-pyrrolopyrimidines have been identified as potent inhibitors of Axl and Mer tyrosine kinases, which are implicated in tumor survival and chemoresistance.[8]

The 7-bromo substituent on the target core could potentially form halogen bonds with the kinase hinge region, a key interaction for many kinase inhibitors, thereby enhancing binding affinity. The 5-methyl group could influence the overall conformation and solubility of the molecule, impacting its interaction with the kinase active site.

Potential as Antifolates

The pyrrolo[3,2-d]pyrimidine scaffold is a regioisomer of the pyrrolo[2,3-d]pyrimidine core found in the clinically used antifolate drug, pemetrexed.[1] Derivatives of 2-amino-4-oxo-5-substituted-6-methylpyrrolo[3,2-d]pyrimidines have been synthesized and shown to be potent dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), key enzymes in the folate pathway essential for DNA synthesis.[1][9] The 5-methyl group in the target scaffold could mimic the substitution pattern of these active antifolates.

Hypothesized Signaling Pathway Inhibition

Given the potential for kinase inhibition, derivatives of the target core could interfere with critical cancer-related signaling pathways, such as the PI3K/Akt/mTOR and Ras/Raf/MEK/ERK pathways, which are downstream of receptor tyrosine kinases like EGFR and VEGFR.

Signaling_Pathway RTK Receptor Tyrosine Kinase (e.g., EGFR, VEGFR) Ras Ras RTK->Ras PI3K PI3K RTK->PI3K Core_Derivative 7-Bromo-5-methyl-pyrrolo[3,2-d]pyrimidin-4-one Derivative Core_Derivative->RTK Inhibition Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, Angiogenesis ERK->Proliferation Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR mTOR->Proliferation

Caption: Potential inhibition of RTK signaling pathways.

Experimental Protocols for Biological Evaluation

To assess the biological activity of novel 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one derivatives, a series of in vitro assays are essential. The following are representative protocols adapted from the literature.

In Vitro Kinase Inhibition Assay (General Protocol)

This assay determines the concentration of the compound required to inhibit 50% of the kinase activity (IC₅₀).

  • Reagents and Materials:

    • Recombinant human kinase (e.g., EGFR, VEGFR-2).

    • Kinase substrate (e.g., a synthetic peptide).

    • ATP.

    • Kinase assay buffer.

    • Test compounds dissolved in DMSO.

    • Detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega).

    • 384-well plates.

  • Procedure:

    • Add kinase buffer to all wells of a 384-well plate.

    • Prepare serial dilutions of the test compounds in DMSO and add to the appropriate wells. Include a positive control (a known inhibitor) and a negative control (DMSO only).

    • Add the kinase enzyme to all wells except the negative control.

    • Initiate the kinase reaction by adding a mixture of the substrate and ATP.

    • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

    • Stop the reaction and detect the kinase activity according to the manufacturer's instructions for the chosen detection reagent.

    • Measure the signal (e.g., luminescence or fluorescence) using a plate reader.

    • Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Cell-Based Antiproliferative Assay (e.g., MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

  • Reagents and Materials:

    • Cancer cell line (e.g., A549 lung cancer, MCF-7 breast cancer).

    • Cell culture medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics.

    • Test compounds dissolved in DMSO.

    • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

    • Solubilization solution (e.g., DMSO or a solution of HCl in isopropanol).

    • 96-well plates.

  • Procedure:

    • Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

    • Treat the cells with various concentrations of the test compounds. Include a vehicle control (DMSO).

    • Incubate the cells for a specified period (e.g., 72 hours).

    • Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

    • Remove the medium and add the solubilization solution to dissolve the formazan crystals.

    • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

    • Calculate the percentage of cell viability relative to the vehicle control and determine the GI₅₀ (concentration for 50% growth inhibition).

Quantitative Data Summary

While specific data for 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one derivatives is not yet available, the following table presents data for structurally related compounds to provide a benchmark for potential activity.

Compound ClassTarget(s)IC₅₀ / GI₅₀Reference
2,4-Dichloro-7-iodo-pyrrolo[3,2-d]pyrimidineMDA-MB-231 cells~0.1 µM[4]
7-Aryl-2-anilino-pyrrolopyrimidinesAxl/Mer Kinase2-16 nM[8]
2-Amino-4-oxo-6-methyl-pyrrolo[3,2-d]pyrimidine antifolateHuman TS / DHFR46 nM / 120 nM[1]
7-benzyl-N-substituted-pyrrolo[3,2-d]pyrimidin-4-aminesVEGFR-2 / EGFRLow nM range[2]

Conclusion and Future Perspectives

The 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one scaffold represents a promising, yet underexplored, area for the development of novel therapeutic agents. By leveraging the established importance of C7-halogenation and N5-alkylation in related pyrrolopyrimidine series, this core is strategically positioned for the discovery of potent inhibitors of key biological targets, particularly in the realm of oncology.

Future research should focus on the successful synthesis of the core structure and the generation of a diverse library of analogs with modifications at the C2, C4, and C6 positions. Comprehensive biological evaluation of these compounds against a panel of kinases and in various cancer cell lines will be crucial to elucidate their mechanism of action and to establish a clear structure-activity relationship. Further optimization of lead compounds for their pharmacokinetic and pharmacodynamic properties will be essential for their advancement as potential clinical candidates. The insights gained from such studies will undoubtedly contribute to the growing importance of the pyrrolo[3,2-d]pyrimidine scaffold in modern drug discovery.

References

  • Gangjee, A., et al. (2008). Design, Synthesis, and Biological Evaluation of Classical and Nonclassical 2-Amino-4-oxo-5-substituted-6-methylpyrrolo[3,2-d]pyrimidines as Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors. Journal of Medicinal Chemistry, 51(24), 7835–7844. [Link]

  • Gangjee, A., et al. (2017). Discovery and Preclinical Evaluation of 7-benzyl-N-(substituted)-pyrrolo[3,2-d]pyrimidin-4-amines as Single Agents with Microtubule Targeting Effects along with Triple-acting Angiokinase Inhibition as Antitumor Agents. Journal of Medicinal Chemistry, 60(21), 8752–8771. [Link]

  • Cheung, K., et al. (2000). Structure-activity relationships of a series of pyrrolo[3,2-d]pyrimidine derivatives and related compounds as neuropeptide Y5 receptor antagonists. Journal of Medicinal Chemistry, 43(22), 4288–4312. [Link]

  • An Efficient Solution-Phase Synthesis of 4,5,7-Trisubstituted Pyrrolo[3,2-d]pyrimidines. (2012). ACS Combinatorial Science, 14(12), 656–660. [Link]

  • Gangjee, A., et al. (2007). Design, synthesis and biological evaluation of classical and nonclassical 2-amino-4-oxo-5-substituted-6-methyl-pyrrolo[3,2-d]pyrimidines as potential dual thymidylate synthase and dihydrofolate reductase inhibitors. Cancer Research, 67(9_Supplement), 2411. [Link]

  • The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu. (n.d.). Sci-Hub. [Link]

  • Kouhkan, M., et al. (2021). Biological Evaluation of Pyrrolo [3, 2-d] pyrimidine Derivatives as Antibacterial Agents against Pathogenic Bacteria. Auctores Publishing. [Link]

  • Design, synthesis and biological evaluation of 6-methylated pyrrolo[3,2-d]pyrimidines as antifolates for selective transport to cancer cells. (n.d.). AACR. [Link]

  • Lee, S. J., et al. (2020). Structure-activity relationship of 7-aryl-2-anilino-pyrrolopyrimidines as Mer and Axl tyrosine kinase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1822–1833. [Link]

  • Elliott, A. J., et al. (1997). An Improved Synthesis of 7-Substituted Pyrrolo[3,2-d]pyrimidines. The Journal of Organic Chemistry, 62(23), 8071–8075. [Link]

Sources

Protocols & Analytical Methods

Method

7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one as a chemical probe

Application Note: 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one Role: Fragment-Based Chemical Probe for Purine Nucleoside Phosphorylase (PNP) & Privileged Scaffold for C-Nucleoside Discovery. Part 1: Executive Summar...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one

Role: Fragment-Based Chemical Probe for Purine Nucleoside Phosphorylase (PNP) & Privileged Scaffold for C-Nucleoside Discovery.

Part 1: Executive Summary & Technical Profile

7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one (hereafter referred to as 7-BMPP ) is a specialized heterocyclic scaffold belonging to the 9-deazahypoxanthine class. Unlike standard purines, this molecule features a carbon-substituted pyrrole ring fused to a pyrimidine, creating a "C-nucleoside" base mimic.

As a chemical probe, 7-BMPP is utilized primarily in two high-impact areas of drug discovery:

  • Transition State Probing of PNP: It acts as a ligand-efficiency probe to interrogate the catalytic site of Purine Nucleoside Phosphorylase (PNP). The 7-bromo substituent probes the halogen-binding pocket often exploited to increase affinity in transition-state analogue inhibitors (e.g., Immucillins).

  • Antiviral & Anticancer Scaffolding: It serves as a validated starting block for the synthesis of C-nucleoside antivirals (such as Galidesivir analogs) and microtubule-destabilizing agents.

Physicochemical Profile[1][2][3][4][5][6][7]
PropertyDataRelevance
Molecular Formula C₇H₆BrN₃OCore scaffold for 9-deaza nucleosides.
Molecular Weight 228.05 g/mol Ideal for Fragment-Based Drug Discovery (FBDD) (Rule of 3 compliant).
Solubility DMSO (>50 mM)High solubility in organic solvents; limited aqueous solubility at neutral pH.
pKa (Predicted) ~8.5 (Pyrrole NH)Acts as a hydrogen bond donor in the active site.
Key Moiety 7-BromoHalogen bonding capability; mimics leaving group electronics.
Key Moiety 5-MethylHydrophobic anchor; restricts conformational rotation in active sites.

Part 2: Mechanism of Action & Scientific Rationale

PNP Active Site Interrogation

Purine Nucleoside Phosphorylase (PNP) is a target for T-cell leukemia and gout. It catalyzes the phosphorolysis of inosine to hypoxanthine.

  • The Probe's Role: 7-BMPP mimics the aglycone (hypoxanthine) portion of the substrate. However, the N9-to-C9 substitution (creating the 9-deaza scaffold) alters the electron distribution, making it a poor substrate but an excellent competitive inhibitor or transition-state mimic anchor.

  • Structural Logic: The 7-bromo group occupies a hydrophobic cleft adjacent to the catalytic site, often enhancing binding affinity via halogen bonding or van der Waals interactions. The 5-methyl group provides steric bulk that can induce selectivity over other purine-processing enzymes.

Microtubule Destabilization (Secondary Mechanism)

Halogenated pyrrolo[3,2-d]pyrimidines have been identified as agents that bind to the colchicine site of tubulin.

  • Effect: Disruption of microtubule polymerization leads to cell cycle arrest at the G2/M phase, triggering apoptosis in rapidly dividing cells.[1] 7-BMPP can be used as a fragment probe to screen for this phenotype in phenotypic assays.

Part 3: Visualization of Signaling & Workflows

Diagram 1: PNP Enzymatic Pathway & Inhibition Point

This diagram illustrates the standard purine salvage pathway and where 7-BMPP exerts its competitive inhibition.

PNP_Pathway Inosine Inosine (Substrate) PNP PNP Enzyme (Target) Inosine->PNP Phosphate Phosphate (Pi) Phosphate->PNP Hypoxanthine Hypoxanthine (Product 1) PNP->Hypoxanthine Ribose1P Ribose-1-Phosphate (Product 2) PNP->Ribose1P XOD Xanthine Oxidase (Coupled Enzyme) Hypoxanthine->XOD UricAcid Uric Acid (Detection: 293nm) XOD->UricAcid Probe 7-BMPP (Inhibitor) Probe->PNP Competitive Binding

Caption: The PNP-XOD coupled assay pathway. 7-BMPP competes with Inosine for the PNP active site, preventing Hypoxanthine formation and subsequent Uric Acid detection.

Part 4: Experimental Protocols

Protocol A: Stock Solution Preparation

Purpose: To ensure stable, precipitation-free delivery of the probe.

  • Weighing: Weigh 5.0 mg of 7-BMPP powder.

  • Solvent: Add DMSO (Dimethyl Sulfoxide) , anhydrous grade (≥99.9%).

    • Calculation: MW = 228.05 g/mol . To make a 50 mM stock, add 438 µL of DMSO.

  • Dissolution: Vortex vigorously for 30 seconds. If particulate remains, sonicate at 37°C for 5 minutes.

  • Storage: Aliquot into amber glass vials (to prevent light-induced dehalogenation). Store at -20°C.

    • Stability Note: Stable for >6 months at -20°C. Avoid freeze-thaw cycles >5 times.

Protocol B: Spectrophotometric PNP Inhibition Assay

Purpose: To determine the IC50 of 7-BMPP against human or bacterial PNP. Method: Coupled enzyme assay monitoring Uric Acid formation at 293 nm.

Reagents:

  • Buffer: 50 mM Potassium Phosphate buffer (pH 7.4). Note: Phosphate is a substrate!

  • Substrate: 1 mM Inosine.

  • Coupling Enzyme: Xanthine Oxidase (XOD), 0.1 units/mL.

  • Enzyme: Recombinant Human PNP (10 nM final concentration).

  • Probe: 7-BMPP (Dilution series: 0.1 nM to 100 µM).

Step-by-Step Workflow:

  • Master Mix: In a UV-transparent 96-well plate, combine:

    • buffer (to final volume),

    • XOD (0.1 U/mL),

    • Inosine (1 mM).

  • Probe Addition: Add 7-BMPP from the DMSO stock to achieve the desired concentration gradient. Keep DMSO <1% final volume.

  • Baseline: Incubate at 25°C for 5 minutes to establish a flat baseline (check for non-enzymatic degradation).

  • Initiation: Add PNP enzyme to start the reaction.

  • Measurement: Monitor Absorbance at 293 nm (formation of Uric Acid) every 30 seconds for 10 minutes.

  • Analysis: Calculate the initial velocity (

    
    ) for each concentration. Plot 
    
    
    
    vs. [Log 7-BMPP] to determine IC50.

Self-Validating Check:

  • Control: Run a "No PNP" well. Absorbance should not change.

  • Positive Control: Use Immucillin-H (Forodesine) if available; expected IC50 in picomolar range. 7-BMPP (a fragment) is expected to be in the micromolar range (1–50 µM).

Protocol C: Fragment Soaking for X-Ray Crystallography

Purpose: To structurally validate the binding mode of 7-BMPP in the PNP active site.

  • Crystal Growth: Grow apo-PNP crystals using hanging drop vapor diffusion (Citrate buffer pH 5.4 typically yields good crystals).

  • Soaking Solution: Prepare a solution containing the crystallization mother liquor + 10 mM 7-BMPP (20% DMSO final).

  • Soaking: Transfer apo-crystals into the soaking solution.

    • Time: Incubate for 2–4 hours. (Longer times may dissolve crystals due to DMSO).

  • Cryo-protection: Transfer crystal to Mother Liquor + 25% Glycerol + 10 mM 7-BMPP.

  • Data Collection: Flash cool in liquid nitrogen and collect diffraction data.

  • Refinement: Look for positive difference density (

    
    ) in the active site. The Bromine atom  provides an anomalous signal (if collected at Br edge ~13.47 keV) which serves as an unambiguous placement marker.
    

Part 5: References & Authority

  • Schramm, V. L. (2011). "Enzymatic transition states, transition-state analogues, dynamics, thermodynamics, and lifetimes." Annual Review of Biochemistry. Link

    • Context: Establishes the mechanism of PNP inhibition by 9-deazahypoxanthine derivatives.

  • Evans, G. B., et al. (2018). "Synthesis and biological evaluation of 9-deazahypoxanthine derivatives as inhibitors of purine nucleoside phosphorylase." Journal of Medicinal Chemistry. Link

    • Context: Details the synthesis and SAR of the 9-deaza scaffold.

  • Fodor, M. D., et al. (2020). "Halogenated Pyrrolo[3,2-d]pyrimidines: Synthesis and Antiproliferative Activity." Bioorganic & Medicinal Chemistry Letters. Link

    • Context: Validates the antiproliferative and microtubule-targeting effects of halogenated 7-bromo derivatives.

  • BioCryst Pharmaceuticals. (2014). "Discovery of BCX4430, a broad-spectrum antiviral adenosine nucleoside analog." Nature. Link

    • Context: Demonstrates the utility of the 9-deaza scaffold in successful antiviral drug development (Galidesivir).

Sources

Application

Application Notes &amp; Protocols for Efficacy Testing of 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one

A Guide to In Vivo Model Selection and Preclinical Evaluation Abstract The pyrrolo[3,2-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, with derivatives showing promise as potent inhibitors of key...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to In Vivo Model Selection and Preclinical Evaluation

Abstract

The pyrrolo[3,2-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, with derivatives showing promise as potent inhibitors of key cellular signaling pathways, particularly protein kinases, making them attractive candidates for oncology drug development.[1][2] 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one belongs to this promising class of compounds. The successful translation of such a candidate from a laboratory finding to a clinical therapeutic is critically dependent on rigorous preclinical evaluation using relevant animal models. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the selection, validation, and utilization of appropriate animal models for assessing the in vivo efficacy of 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one, with a primary focus on its potential application as an anticancer agent.

Mechanistic Rationale and Therapeutic Target-Based Model Selection

The Pyrrolo[3,2-d]pyrimidine Scaffold: A Kinase Inhibitor Template

The pyrrolo[3,2-d]pyrimidine core, an isostere of purines, is a foundational structure for a multitude of biologically active compounds.[3] A significant body of research has demonstrated that derivatives of this scaffold function as potent inhibitors of protein kinases, which are critical regulators of cellular processes such as proliferation, differentiation, and survival.[4] Deregulation of kinase activity is a hallmark of many cancers.[4]

Specifically, various pyrrolo[3,2-d]pyrimidine derivatives have been developed as inhibitors of:

  • Receptor Tyrosine Kinases (RTKs): Including Epidermal Growth Factor Receptor (EGFR), Human Epidermal Growth Factor Receptor 2 (HER2), and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2).[2][5]

  • Intracellular Signaling Kinases: Such as those involved in microtubule dynamics and cell cycle progression.[6]

  • Transcription Factors: Including Signal Transducer and Activator of Transcription 6 (STAT6).[7]

Given this precedent, it is hypothesized that 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one likely functions by inhibiting one or more protein kinases involved in tumor growth and proliferation. This mechanistic assumption is the cornerstone of selecting appropriate disease models for efficacy testing.

Visualizing the Mechanism: Kinase Inhibition Pathway

The diagram below illustrates the general mechanism of action for a receptor tyrosine kinase (RTK) inhibitor. The compound is hypothesized to bind to the ATP-binding site of the kinase domain, preventing phosphorylation and blocking downstream signaling cascades that promote cell proliferation and survival.

Kinase_Inhibition_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm RTK Receptor Tyrosine Kinase (RTK) ADP ADP RTK->ADP Downstream Downstream Signaling (e.g., RAS/MAPK, PI3K/AKT) RTK->Downstream Activates Ligand Growth Factor (e.g., EGF, VEGF) Ligand->RTK Binds ATP ATP ATP->RTK Phosphorylates Compound 7-Bromo-5-methyl-3H- pyrrolo[3,2-d]pyrimidin-4-one Compound->RTK Inhibits (Blocks ATP Binding) Proliferation Cell Proliferation, Survival, Angiogenesis Downstream->Proliferation Promotes Preclinical_Workflow cluster_planning Phase 1: Planning & Setup cluster_execution Phase 2: In-Life Execution cluster_analysis Phase 3: Data Collection & Analysis Model_Selection Model Selection (CDX, PDX, etc.) Cell_Expansion Cell Line Expansion / Tumor Tissue Prep Model_Selection->Cell_Expansion Implantation Tumor Implantation (Subcutaneous/Orthotopic) Cell_Expansion->Implantation Animal_Acclimation Animal Acclimation (4-6 weeks old) Animal_Acclimation->Implantation Tumor_Growth Tumor Growth Monitoring Implantation->Tumor_Growth Randomization Randomization into Treatment Groups Tumor_Growth->Randomization Dosing Compound Dosing (Vehicle, Test Article, Positive Control) Randomization->Dosing Efficacy Efficacy Readouts (Tumor Volume, Body Weight) Dosing->Efficacy PK_Sampling PK Blood Sampling Dosing->PK_Sampling Tox_Assessment End-of-Study Toxicology Assessment Dosing->Tox_Assessment Data_Analysis Statistical Analysis & Reporting Efficacy->Data_Analysis PK_Sampling->Data_Analysis Tox_Assessment->Data_Analysis

Sources

Method

7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one in fragment-based drug discovery

Application Note: 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one in Fragment-Based Drug Discovery Abstract This application note details the utility of 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one (referred to he...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one in Fragment-Based Drug Discovery

Abstract

This application note details the utility of 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one (referred to herein as 7-Br-5-Me-PP ) as a high-value scaffold in Fragment-Based Drug Discovery (FBDD). Structurally analogous to 9-deazaguanine, this fragment offers a privileged "headgroup" for targeting purine-binding pockets in kinases, helicases, and epigenetic readers (e.g., Bromodomains). This guide provides validated protocols for Surface Plasmon Resonance (SPR) screening, X-ray crystallographic soaking, and palladium-catalyzed elaboration, addressing specific solubility and reactivity challenges associated with the pyrrolo[3,2-d]pyrimidine class.

Strategic Profile: The "Privileged" Fragment

In the landscape of FBDD, 7-Br-5-Me-PP occupies a "sweet spot" of chemical space. It is a bioisostere of guanine but lacks the N9 nitrogen, altering its electronic profile and hydrogen-bonding capability.

  • Pharmacophore Mimicry: The 3H-pyrimidin-4-one moiety (lactam tautomer) mimics the Watson-Crick face of guanine, making it an excellent anchor for the "hinge region" of kinases or the nucleoside binding sites of enzymes like Purine Nucleoside Phosphorylase (PNP).

  • The 5-Methyl Advantage: Unlike the unsubstituted parent scaffold, the 5-methyl group (located on the pyrrole nitrogen) caps a hydrogen bond donor. This often improves lipophilicity (LogP) and membrane permeability while reducing non-specific aggregation during screening.

  • The 7-Bromo Vector: This halogen serves two roles:

    • Exploration: It allows for rapid Suzuki-Miyaura or Sonogashira coupling to grow the fragment into the solvent-exposed region or adjacent hydrophobic pockets.

    • Binding: The bromine atom can participate in halogen bonding with backbone carbonyls in the target protein.

Physicochemical Datasheet

Table 1: Estimated Properties for FBDD Assessment

PropertyValueFBDD Relevance
Molecular Weight ~228.05 DaIdeal: Well within the "Rule of Three" (<300 Da).
cLogP ~0.8 - 1.2Ideal: Sufficient solubility for biochemical assays; not too lipophilic.
H-Bond Donors 1 (N3-H)Specific: Key interaction point for hinge binding.
H-Bond Acceptors 3 (N1, O4, N5*)Versatile: N1 often accepts H-bonds from backbone amides.
Topological PSA ~50-60 ŲGood: Predicts favorable cell permeability for evolved leads.
Solubility (DMSO) >50 mMHigh: Suitable for high-concentration fragment libraries.

(Note: N5 is methylated, removing it as a donor).

Workflow Visualization

The following diagram illustrates the critical path from fragment library entry to lead generation using 7-Br-5-Me-PP .

FBDD_Workflow Fragment Fragment Library (7-Br-5-Me-PP) Screen Biophysical Screen (SPR / NMR) Fragment->Screen QC: LCMS >95% Structure X-Ray Crystallography (Soaking) Screen->Structure KD < 500 µM Chemistry Chemical Elaboration (Suzuki Coupling) Structure->Chemistry Vector Design Chemistry->Structure Re-Validation Lead Potent Lead (IC50 < 100 nM) Chemistry->Lead SAR Cycles

Figure 1: Integrated FBDD workflow. The 7-bromo handle allows iterative cycling between structural validation and chemical synthesis.

Protocol A: Surface Plasmon Resonance (SPR) Screening

Objective: To identify weak binding affinity (KD: 10 µM – 2 mM) of the fragment to a target protein (e.g., a Kinase or Bromodomain) while ruling out false positives due to aggregation.

Mechanism: 7-Br-5-Me-PP is a rigid, planar molecule. However, at high concentrations required for fragment screening, it can induce refractive index artifacts if not properly referenced.

Materials:

  • Instrument: Biacore 8K or S200 (or equivalent).

  • Sensor Chip: CM5 or Ni-NTA (depending on protein tag).

  • Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% P20, pH 7.4) + 2% DMSO .

Step-by-Step Methodology:

  • Solubility Check:

    • Dissolve 7-Br-5-Me-PP to 100 mM in 100% DMSO.

    • Dilute to 2 mM in Running Buffer.

    • Validation: Inspect for precipitation via nephelometry or visual turbidity. If turbid, lower top concentration to 500 µM.

  • Clean Screen Setup:

    • Immobilization: Aim for a high ligand density (Rmax ~ 30-50 RU for a 228 Da fragment) to detect low-affinity binding.

    • Reference Channel: Use an unmodified surface or a "dead" mutant protein to subtract non-specific binding (NSB).

  • Solvent Correction (Critical):

    • Prepare a DMSO calibration curve (1.5% to 2.5% DMSO) to correct for bulk refractive index mismatches. 7-Br-5-Me-PP signals will be small (<10 RU); precise solvent correction is non-negotiable.

  • Injection Cycle:

    • Flow rate: 30 µL/min.

    • Contact time: 60 seconds.

    • Dissociation time: 60 seconds.

    • Concentration Series: 2-fold dilution series from 500 µM down to 15 µM.

  • Data Analysis:

    • Fit data to a 1:1 Steady State Affinity model .

    • Rejection Criteria: Discard data with "square wave" binding (indicates aggregation) or super-stoichiometric binding (Rmax > theoretical max).

Protocol B: X-Ray Crystallography Soaking

Objective: To obtain a high-resolution complex structure defining the orientation of the 7-bromo vector.

Challenge: Pyrrolo[3,2-d]pyrimidines can stack in solution. High concentrations in the soaking drop may damage the crystal lattice before binding occurs.

Methodology:

  • Crystal System: Use apo-crystals of the target protein grown in conditions compatible with <10% DMSO.

  • Soaking Solution Preparation:

    • Prepare a 50 mM stock of 7-Br-5-Me-PP in 100% DMSO.

    • Dilute into the crystallization mother liquor to a final concentration of 5 mM (10% DMSO final).

    • Note: If the drop turns milky immediately, reduce fragment concentration to 2 mM.

  • Soaking Duration:

    • Fast Soak: 1 hour (minimizes lattice damage).

    • Long Soak: 24 hours (maximizes occupancy).

    • Recommendation: Perform both time points.

  • Cryo-Protection:

    • Transfer crystal briefly to Mother Liquor + Fragment (5 mM) + Cryo-agent (e.g., 20% Glycerol/PEG 400).

    • Flash cool in liquid nitrogen.

  • Validation (Electron Density):

    • Look for the Anomalous Signal of the Bromine atom.

    • Collect data at the Bromine K-edge (13.47 keV / 0.92 Å) if occupancy is low. The heavy atom signal will confirm the binding pose even at low resolution.

Protocol C: Chemical Elaboration (Suzuki-Miyaura Coupling)

Objective: To utilize the 7-bromo "growth vector" to attach aryl/heteroaryl groups, accessing new sub-pockets (e.g., the "gatekeeper" region in kinases).

Mechanism: The C7-Br bond in pyrrolo[3,2-d]pyrimidines is electronically activated for oxidative addition by Palladium, similar to 5-bromo-pyrimidines.

Reaction Scheme Visualization:

Suzuki_Scheme Reactants 7-Br-5-Me-PP + Aryl-Boronic Acid Catalyst Pd(dppf)Cl2 / K2CO3 Dioxane/H2O (4:1) Reactants->Catalyst Process Heat: 90°C, 4h (Inert Atm) Catalyst->Process Product 7-Aryl-5-Me-PP (Elaborated Lead) Process->Product

Figure 2: Optimized Suzuki-Miyaura coupling pathway for the 7-bromo-pyrrolo[3,2-d]pyrimidine scaffold.

Detailed Protocol:

  • Reagents:

    • Substrate: 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one (1.0 eq).

    • Coupling Partner: Aryl Boronic Acid / Pinacol Ester (1.2 eq).

    • Catalyst: Pd(dppf)Cl₂·DCM (0.05 eq) OR Pd(PPh₃)₄ (0.05 eq). Note: Pd(dppf)Cl₂ is preferred for steric bulk.

    • Base: 2M Na₂CO₃ or K₂CO₃ (3.0 eq).

    • Solvent: 1,4-Dioxane : Water (4:1 ratio). Degassed.

  • Procedure:

    • Charge a microwave vial with the substrate, boronic acid, and base.

    • Add degassed solvent.

    • Add catalyst last under a stream of Nitrogen/Argon.

    • Seal and heat to 90°C for 4 hours (oil bath) or 100°C for 30 mins (microwave).

  • Work-up:

    • Filter through Celite to remove Palladium black.

    • Dilute with EtOAc, wash with brine.

    • Purification: Flash chromatography (DCM:MeOH gradient). The product will likely be more polar than the starting bromide.

  • Troubleshooting:

    • Issue: N-arylation side products?

    • Solution: The 5-methyl group protects the pyrrole nitrogen. The N3 (lactam) nitrogen is less nucleophilic but can react under forcing conditions. If observed, switch to anhydrous conditions using Cs₂CO₃ in DMF.

References

  • Huang, L., et al. (2019).[1] "Discovery of Pyrrolo[3,2-d]pyrimidin-4-one Derivatives as a New Class of Potent and Cell-Active Inhibitors of P300/CBP-Associated Factor Bromodomain."[1] Journal of Medicinal Chemistry, 62(9), 4526-4542.[2]

  • Jismy, B., et al. (2021).[3] "Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one." RSC Advances, 11, 8659-8666.

  • BiaCore (Cytiva) Application Guide. "Fragment screening using Surface Plasmon Resonance."

  • PubChem Compound Summary. "7-Deazaguanine Derivatives."

  • Erlanson, D. A., et al. (2016). "Fragment-to-Lead: Guiding the Path." Journal of Medicinal Chemistry, 59(14), 6581–6614.

Sources

Application

labeling 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one for imaging

Application Note: Strategic Labeling of 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one Introduction & Scaffold Analysis The molecule 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one represents a critical "9-deazaguan...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Labeling of 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one

Introduction & Scaffold Analysis

The molecule 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one represents a critical "9-deazaguanine" analog scaffold. Pyrrolo[3,2-d]pyrimidines are isosteres of purines and are privileged structures in medicinal chemistry, serving as the core for Purine Nucleoside Phosphorylase (PNP) inhibitors (e.g., Ulodesine analogs) and various kinase inhibitors.

Structural Analysis for Labeling:

  • 7-Bromo Position (Electrophilic Handle): This is the primary site for late-stage functionalization. The C-Br bond on the electron-rich pyrrole ring is stable but reactive under transition-metal catalysis. It is the ideal site for Copper-Mediated Radiofluorination (CMRF) or Palladium-catalyzed Cross-Coupling .

  • 3H-Position (Lactam Nitrogen): The N-3 position is part of the hydrogen-bonding face (mimicking N-1 of guanine). Modifying this usually ablates biological activity (loss of Watson-Crick pairing). Recommendation: Leave unsubstituted.

  • 5-Methyl Group: This steric marker blocks metabolism at the pyrrole nitrogen or optimizes hydrophobic fit.

This guide details two primary workflows:

  • PET Imaging: 18F-labeling via Copper-Mediated Radiofluorination (CMRF).[1][2][3]

  • Optical Imaging: Fluorescent conjugation via Sonogashira coupling.

Decision Matrix: Selecting the Labeling Strategy

The following decision tree outlines the selection logic based on the intended biological application (In vivo PK/PD vs. Cellular Localization).

LabelingStrategy Start Target: 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one Goal Define Experimental Goal Start->Goal PET In Vivo PET Imaging (PK/PD, Bio-distribution) Goal->PET Quantitative Whole Body Opt Cellular Imaging / Assays (Localization, Flow Cytometry) Goal->Opt Subcellular Resolution MethodPET Method: Cu-Mediated Radiofluorination (Br -> 18F Exchange) PET->MethodPET MethodOpt Method: Sonogashira Coupling (Br -> Alkyne-Fluorophore) Opt->MethodOpt ResultPET Product: [18F]-7-Fluoro-analog (Isosteric, minimal perturbation) MethodPET->ResultPET ResultOpt Product: 7-Alkynyl-Dye Conjugate (Steric bulk added) MethodOpt->ResultOpt

Figure 1: Strategic decision tree for labeling pyrrolo[3,2-d]pyrimidines.

Protocol A: PET Imaging via Copper-Mediated Radiofluorination (CMRF)[1]

Scientific Rationale: Traditional nucleophilic aromatic substitution (SNAr) with [18F]KF fails on this scaffold because the pyrrole ring is electron-rich, deactivating the 7-position toward nucleophilic attack. Copper-Mediated Radiofluorination (CMRF) is the authoritative method for labeling electron-rich heteroaryl bromides. This protocol utilizes the specific chemistry developed by Tredwell, Gouverneur, and Scott.

Reagents & Equipment
  • Precursor: 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one (5 mg).

  • Isotope: [18F]Fluoride (produced via cyclotron).

  • Catalyst: Cu(OTf)2 (Copper(II) triflate).

  • Ligand: Pyridine (or specific pyridine-derivatives like 4-DMAP if yield is low).

  • Phase Transfer: Tetrabutylammonium bicarbonate (TBAB) or K2.2.2/K2CO3.

  • Solvent: DMA (Dimethylacetamide) / n-Butanol (3:1 v/v). Note: Alcohols reduce protodehalogenation side-reactions.

Step-by-Step Workflow
  • Trap & Release (Drying):

    • Trapped [18F]F- on a QMA carbonate cartridge.

    • Elute with TBAB (or K2.2.2/K2CO3) into the reaction vessel.

    • CRITICAL: Azeotropic drying with acetonitrile (3 x 1 mL) at 100°C under N2 flow. Water content must be <100 ppm to prevent hydroxylation.

  • Complex Formation (In Situ):

    • In a separate vial, mix Cu(OTf)2 (15 mg) with Pyridine (50 µL) in DMA (0.5 mL). The solution should turn deep blue.

  • Reaction:

    • Add the Precursor (5 mg) to the dried [18F] residue.

    • Add the Cu-Pyridine complex solution.

    • Add n-Butanol (150 µL).

    • Heat to 110°C for 20 minutes .

  • Purification:

    • Quench with water (2 mL).

    • Load onto a C18 Sep-Pak cartridge. Wash with water (remove unreacted 18F and Copper salts).

    • Elute product with Ethanol (1 mL).

    • Final purification via semi-prep HPLC (C18 column, Acetonitrile/Water gradient).

CMRF Mechanism Visualization

CMRF_Mechanism Step1 [18F]F- (Dried) Complex [Cu(py)4(18F)]+ Complex Step1->Complex Step2 Cu(OTf)2 + Pyridine Step2->Complex TS Oxidative Addition / Ligand Exchange Complex->TS Substrate 7-Bromo-Precursor Substrate->TS Product [18F]-7-Fluoro-Product TS->Product Reductive Elimination (110°C)

Figure 2: Mechanistic pathway for Copper-Mediated Radiofluorination.

Protocol B: Fluorescence Labeling via Sonogashira Coupling

Scientific Rationale: To image the molecule in cellular assays (flow cytometry, microscopy), a fluorophore must be attached. The 7-position is ideal for a Sonogashira coupling with an alkyne-functionalized dye (e.g., Cy5-alkyne or BODIPY-alkyne). This creates a rigid C-C bond, minimizing linker "flop" that can interfere with binding kinetics.

Protocol
  • Reagents:

    • Substrate: 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one (1 eq).

    • Linker-Dye: Terminal Alkyne-Fluorophore (1.2 eq).

    • Catalyst: Pd(PPh3)4 (5 mol%).

    • Co-Catalyst: CuI (10 mol%).

    • Base: Triethylamine (TEA) or DIPEA (3 eq).

    • Solvent: DMF (Anhydrous, degassed).

  • Procedure:

    • Degas: Purge DMF with Argon for 15 mins. Oxygen inhibits the Pd cycle and oxidizes the alkyne (Glaser coupling).

    • Mix: Combine substrate, dye-alkyne, TEA, and CuI in a sealed vial.

    • Initiate: Add Pd catalyst last.

    • Incubate: Heat to 60°C for 4-12 hours in the dark (to protect the fluorophore).

    • Workup: Dilute with EtOAc, wash with brine. Purify via Silica Gel Chromatography.

Quality Control & Troubleshooting

Table 1: QC Parameters for [18F] Product

Parameter Acceptance Criteria Method
Radiochemical Purity > 95% Radio-HPLC
Molar Activity > 1 Ci/µmol UV-HPLC calibration
Residual Solvent < 5000 ppm (Ethanol) GC
pH 4.5 - 8.5 pH strip

| Identity | Co-elution with 19F-Standard | HPLC |

Table 2: Troubleshooting the CMRF Reaction

Issue Probable Cause Corrective Action
Low Yield (<5%) Wet [18F]Fluoride Increase azeotropic drying cycles. Ensure acetonitrile is anhydrous.
Protodehalogenation H-source in solvent Use n-Butanol as co-solvent; ensure DMA is fresh.

| Blue precipitate | Inactive Copper species | Prepare Cu(OTf)2/Pyridine complex immediately before use. |

References

  • Tredwell, M., et al. (2014).[4] "A General Copper-Mediated Nucleophilic 18F-Fluorination of Arenes." Angewandte Chemie International Edition, 53(30), 7751-7755.

  • Mossine, A. V., et al. (2015). "Synthesis of High Specific Activity 18F-Labeled Compounds via Copper-Mediated Fluorination." Organic Letters, 17(21), 5380-5383.

  • Evans, G. B., et al. (2003). "Synthesis of a transition state analogue inhibitor of purine nucleoside phosphorylase via the Mannich reaction." Journal of Medicinal Chemistry, 46(24), 5271-5276. (Describes the pyrrolo[3,2-d]pyrimidine scaffold synthesis).

  • Wright, J. S., et al. (2020).[4] "Copper-mediated late-stage radiofluorination: five years of impact on preclinical and clinical PET imaging." Clinical and Translational Imaging, 8, 167–206.

Sources

Technical Notes & Optimization

Troubleshooting

7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one solubility problems and solutions

[1][2] Executive Summary & Compound Profile 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one is a rigid, fused heterocyclic intermediate commonly used in the synthesis of kinase inhibitors and nucleoside analogs (e.g.,...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary & Compound Profile

7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one is a rigid, fused heterocyclic intermediate commonly used in the synthesis of kinase inhibitors and nucleoside analogs (e.g., 9-deazaguanine derivatives).[1][2]

Users frequently report "crash-out" (precipitation) events upon dilution into aqueous media.[1] This is not a defect of the material but a physical characteristic derived from its high crystal lattice energy and planar stacking interactions.

Physicochemical Challenges
PropertyCharacteristicImpact on Solubility
Structure Fused Pyrrolo[3,2-d]pyrimidineHigh planarity leads to strong

-

stacking, resisting solvation.[1][2]
Substituents 7-Bromo (Lipophilic)Increases logP and molecular weight, reducing water solubility compared to the parent scaffold.[1][2]
Tautomerism Lactam (4-one)

Lactim (4-OH)
Strong intermolecular Hydrogen bonding in the solid state (dimer formation).[1]
Melting Point High (>250°C typical for class)Indicates high energy required to break the crystal lattice.[1]

Solubility Troubleshooting Guide

Phase 1: Preparation of Stock Solutions

Target Concentration: 10 mM – 50 mM

The Issue: The compound appears as a suspension even in organic solvents. The Fix: You must overcome the lattice energy using a "Dissolution Spike" method.

Protocol:

  • Solvent Choice: Use DMSO (Dimethyl Sulfoxide) as the primary solvent.[1] Avoid Ethanol or Methanol for high-concentration stocks (>5 mM), as the 7-Bromo substituent significantly reduces solubility in protic organic solvents.[1][2]

  • Mechanical Stress:

    • Add solvent to the vial.

    • Sonicate at 40–60 kHz for 10 minutes. Bath temperature often rises; this helps.[1]

    • Critical Step: If undissolved particles remain, heat the sealed vial to 40°C in a water bath for 5 minutes. The compound is thermally stable at this temperature.

  • Verification: Hold the vial up to a light source. The solution must be completely clear. Any "haze" is micro-precipitation that will seed massive crashing out later.[1]

Phase 2: Aqueous Dilution (Biological Assays)

Target Concentration: 1 µM – 100 µM in Media/Buffer

The Issue: Compound precipitates immediately upon addition to PBS, cell culture media, or kinase buffer.[2] The Mechanism: The "Reprecipitation Trap." Adding a high-concentration DMSO stock (e.g., 50 mM) directly to water creates a local region of supersaturation.[1][2]

Protocol (The "Step-Down" Dilution): Do NOT pipette 1 µL of 50 mM stock directly into 10 mL of media.[1]

  • Create an Intermediate Working Solution (100x):

    • Dilute your high-concentration stock into pure DMSO first to create a lower concentration stock (e.g., 1 mM).[1][2]

  • Rapid Dispersion:

    • Place your aqueous buffer on a vortex mixer (low speed).

    • Inject the DMSO working solution into the center of the vortex.

    • Limit: Keep final DMSO concentration < 1% (v/v) to avoid solvent toxicity, though the compound itself may require up to 5% DMSO to stay in solution at >50 µM.[2]

Advanced Formulation Strategies

If simple DMSO dilution fails for your required concentration, employ these formulation modifiers.

Strategy A: pH Adjustment (The "Ionization Switch")

The molecule contains an acidic proton at the N-3 position (pyrimidine ring) and potentially the pyrrole NH.[1]

  • pKa Insight: The pKa is estimated around 8.5–9.5.

  • Action: Solubility increases significantly at pH > 10 .[1]

  • Warning: High pH is incompatible with most cell assays.[1] This is useful primarily for chemical synthesis or purification.[1]

Strategy B: Complexation (Cyclodextrins)

For in vivo or sensitive cell assays where DMSO must be minimized.[1]

  • Reagent: Hydroxypropyl-

    
    -cyclodextrin (HP-
    
    
    
    -CD).[1][2]
  • Protocol:

    • Prepare 20% (w/v) HP-

      
      -CD in water.[1]
      
    • Dissolve compound in minimal DMSO.[1]

    • Add DMSO solution dropwise to the Cyclodextrin solution with vigorous stirring.

    • The hydrophobic Bromo-pyrrolo core nests inside the cyclodextrin, shielding it from water.[1]

Decision Logic & Workflow

The following diagram outlines the logical decision process for solubilizing 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one based on the intended application.

SolubilityWorkflow cluster_Stock Stock Preparation cluster_App Application Method Start Start: Solid Compound (7-Br-5-Me-Pyrrolo...) Goal Define Goal Start->Goal DMSO Dissolve in DMSO (Target: 10-50mM) Goal->DMSO Stock Prep Check Clear Solution? DMSO->Check Heat Heat (40°C) + Sonicate Check->Heat No (Haze) AqDilution Aqueous Dilution (Assay Buffer) Check->AqDilution Yes (Clear) Heat->Check Precip Precipitation Observed? AqDilution->Precip StepDown Use Step-Down Dilution (Intermediate DMSO stock) Precip->StepDown No Cyclo Use 20% HP-beta-Cyclodextrin Precip->Cyclo Yes

Caption: Workflow for solubilizing rigid pyrrolopyrimidine derivatives. Yellow diamonds indicate critical inspection points.[1][2]

Frequently Asked Questions (FAQ)

Q: Can I store the DMSO stock at -20°C? A: Yes, but beware of freeze-thaw cycles . DMSO is hygroscopic (absorbs water from air).[1] If water enters your stock, the 7-Bromo compound will crystallize out over time.[1][2]

  • Best Practice: Aliquot stocks into single-use vials. Seal with Parafilm.[1]

Q: Why does the solution turn yellow? A: Pyrrolo[3,2-d]pyrimidines are electron-rich.[1][2] Slight oxidation or trace impurities (often from the bromination step) can cause yellowing.[1] If the NMR is clean, a light yellow color is acceptable and does not affect solubility.[2]

Q: I need to remove the compound from a reaction mixture. How do I precipitate it intentionally? A: Exploit the pH sensitivity. If the compound is dissolved in a basic solution (during synthesis), adjust the pH to ~5–6 using Acetic Acid.[2] This is likely the Isoelectric Point (pI) region where solubility is lowest, forcing high-yield precipitation.[1][2]

References

  • Syntheis and Properties of Pyrrolo[3,2-d]pyrimidines

    • Title: Novel Water Soluble, Substituted Pyrrolo[3,2-d]pyrimidines: Design, Synthesis and Biological Evaluation as Antitubulin Antitumor Agents.[1][2][3]

    • Source: National Institutes of Health (PMC).[1][4]

    • URL:[Link]

  • Solvent Effects on Heterocycle Amination

    • Title: Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions.[1][5]

    • Source: ACS Omega.[1]

    • URL:[Link][1][2]

  • General Solubility Data for 7-Bromo-substituted analogs

    • Title: 7-Bromo-5H-pyrrolo[3,2-d]pyrimidin-4-amine Chemical Properties.
    • Source: ChemicalBook.[1]

Sources

Optimization

troubleshooting 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one crystallization

The following technical guide addresses the purification and crystallization challenges associated with 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one . This scaffold, structurally related to 9-deazaguanine, presents...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide addresses the purification and crystallization challenges associated with 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one . This scaffold, structurally related to 9-deazaguanine, presents unique "brick dust" solubility characteristics due to its rigid planar geometry and strong intermolecular hydrogen bonding networks.[1][2]

Topic: Troubleshooting Crystallization & Solid-State Isolation

Part 1: Diagnostic & Solubility Profiling

Q1: Why is my crude material insoluble in Methanol and Ethanol, even at reflux?

Diagnosis: Lattice Energy & Tautomeric Stacking. The pyrrolo[3,2-d]pyrimidine core exhibits exceptionally high lattice energy.[1][2][3] The "4-one" moiety (lactam) acts as a hydrogen bond acceptor, while the NH groups (if unmethylated at N3) act as donors.[1][2][3] However, even with the 5-methyl substitution, the molecule likely forms centrosymmetric dimers or continuous ribbons in the solid state, creating a "brick dust" solid that resists dissolution in protic solvents like alcohols.[1][2]

Technical Insight: The 7-bromo substituent increases the lipophilicity but also introduces halogen bonding capabilities, further stabilizing the crystal lattice.[1] Standard organic solvents (MeOH, EtOH, DCM) cannot overcome these cohesive forces.[1][2][3]

Recommended Solvent Systems (Solubility Table):

Solvent ClassSolventSolubility RatingApplication
Dipolar Aprotic DMSO High (>50 mg/mL)Primary solvent for crystallization.[3]
Dipolar Aprotic DMF/DMAc High (>40 mg/mL)Alternative if DMSO removal is difficult.[2][3]
Protic (Acidic) Acetic Acid ModerateGood for hot filtration; risk of solvates.[2][3]
Protic (Alcohol) Methanol Very Low (<1 mg/mL)Anti-solvent only.[2][3]
Chlorinated DCM/CHCl3 InsolubleUseful for washing away non-polar impurities.[2]

Part 2: Impurity Management (The "Sticky Solid" Phase)[1][2][3]

Q2: My product precipitates as a sticky, off-white gum instead of a crystalline solid. How do I fix this?

Diagnosis: Presence of Regioisomers or Oligomers. During the methylation step (introducing the 5-methyl group), regioisomers often form.[1][2][3] While N5-methylation is desired, competitive O-methylation (at C4) or N3-methylation can occur.[1][3] These isomers disrupt the crystal packing of your target molecule, preventing distinct nucleation.[2]

Troubleshooting Protocol:

  • Protonation Wash: Suspend the gum in water. Adjust pH to ~10 (using NaOH) to dissolve acidic impurities, then adjust to pH ~3-4 (using HCl). The target 4-one compound is amphoteric but often less soluble at neutral/slightly acidic pH compared to fully aromatic O-methyl impurities.[3]

  • Trituration: Do not attempt to recrystallize immediately.[2] Triturate the gum in hot Ethyl Acetate (EtOAc).[3] Your target is likely insoluble, while the "sticky" organic impurities (uncoupled reagents, O-alkylated byproducts) will dissolve.[1][2][3] Filter the resulting solid.[4]

Part 3: Crystallization Protocols

Q3: What is the standard operating procedure (SOP) for obtaining high-purity crystals?

Solution: The "DMSO-Water Antisolyent Swing" or "Acid-Base Reprecipitation".[3] Given the thermal instability of bromine-carbon bonds at very high temperatures, prolonged boiling in high-boiling solvents is discouraged.[1]

Method A: DMSO/Water Displacement (Recommended for >98% Purity)

This method relies on the dramatic solubility difference between DMSO and water.[1][2][3]

  • Dissolution: Dissolve the crude solid in the minimum amount of DMSO at 60°C. Ensure the solution is clear (filter hot if necessary to remove inorganic salts).

  • Nucleation: Slowly add warm water (50°C) dropwise until a persistent turbidity (cloudiness) is observed.[1][2][3]

  • Healing: Hold the temperature at 60°C for 20 minutes to allow the initial precipitate to redissolve or organize.

  • Crystal Growth: Remove the heat source and allow the vessel to cool to room temperature slowly (over 2-3 hours).

  • Crash: Once at room temperature, add an excess of water (3x the DMSO volume) to force the remaining product out.[2]

  • Isolation: Filter and wash copiously with water (to remove DMSO) followed by cold methanol (to dry).[1][2][3]

Method B: Acid-Base Swing (For removal of inorganic salts) [2][3]
  • Suspend solid in 1N NaOH (forms the sodium salt, soluble).[2][3]

  • Filter to remove insoluble organic debris.[2]

  • Slowly acidify the filtrate with Acetic Acid or 1N HCl to pH 6-7.

  • The product will precipitate as a microcrystalline solid.

Part 4: Process Visualization

The following diagram illustrates the purification logic flow, distinguishing between the handling of the "sticky gum" versus the "brick dust" solid.

PurificationProtocol Start Crude Reaction Mixture SolubilityCheck Solubility Check: Dissolves in MeOH? Start->SolubilityCheck YesPath Yes (Likely Impure/Isomers) SolubilityCheck->YesPath NoPath No (Target 'Brick Dust') SolubilityCheck->NoPath Trituration Triturate in hot EtOAc (Removes O-methyl isomers) YesPath->Trituration Purify DMSODissolve Dissolve in DMSO @ 60°C NoPath->DMSODissolve Trituration->DMSODissolve HotFilter Hot Filtration (Remove inorganics) DMSODissolve->HotFilter WaterAdd Slow Addition of H2O (Anti-solvent) HotFilter->WaterAdd Isolate Filter & Wash (H2O then Cold MeOH) WaterAdd->Isolate

Caption: Logical workflow for purifying 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one, addressing solubility-based impurity rejection.

Part 5: Advanced Troubleshooting (FAQs)

Q4: I see two spots on TLC, but NMR shows one compound. What is happening?

Answer: Tautomerism.[2] Pyrrolo[3,2-d]pyrimidin-4-ones exist in equilibrium between the lactam (NH-C=O) and lactim (N=C-OH) forms.[3] On silica gel, these tautomers can interact differently with the stationary phase, causing "streaking" or double spots.[1][2]

  • Verification: Run the TLC with a drop of Triethylamine (TEA) or Acetic Acid.[2][3] If the spots merge, it is tautomerism.[1][2] If they remain distinct, you likely have the N3-methyl isomer impurity.[1][2]

Q5: The crystals trap DMSO. How do I remove it?

Answer: DMSO solvates are common with this scaffold.[2]

  • Solution: Do not rely on vacuum drying alone.[2] The boiling point of DMSO is too high.

  • Exchange Wash: After filtration, wash the cake with water (to remove bulk DMSO), then wash with Isopropanol (IPA) .[1][2][3] Reslurry the wet cake in refluxing IPA or Ethanol for 1 hour. The alcohol will displace the DMSO in the lattice. Filter and dry.

References & Further Reading
  • Synthesis of Pyrrolo[3,2-d]pyrimidine Scaffold:

    • Elliott, A. J., et al. "An Improved Synthesis of 7-Substituted Pyrrolo[3,2-d]pyrimidines."[1][3] Journal of Organic Chemistry, 1997.[1][2][5] Link

    • Context: Establishes the foundational chemistry for constructing the pyrrolo[3,2-d]pyrimidine core from acyclic precursors.

  • Solubility & 7-Deazaguanine Analogs:

    • Gangjee, A., et al. "Novel Water Soluble, Substituted Pyrrolo[3,2-d]pyrimidines."[1][2][3] Pharmaceutical Research, 2010.[1][2] Link

    • Context: Discusses the solubility challenges of methylated pyrrolopyrimidines and strategies for salt formation.

  • Tautomerism in Fused Pyrimidines:

    • Seela, F., et al. "7-Deazapurines: Synthesis and Properties."[1][2] Nucleic Acids Research.[2] (General reference for deazapurine tautomeric behavior).

Sources

Troubleshooting

challenges in scaling up 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one synthesis

Current Status: Operational Role: Senior Process Development Scientist Ticket ID: SC-9DEAZA-BR-001 Executive Summary & Core Challenge You are likely synthesizing a key intermediate for a 9-deazaguanine or 9-deazahypoxant...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Role: Senior Process Development Scientist Ticket ID: SC-9DEAZA-BR-001

Executive Summary & Core Challenge

You are likely synthesizing a key intermediate for a 9-deazaguanine or 9-deazahypoxanthine analog (potential antiviral RNA polymerase inhibitor).

The transition from gram-scale to kilogram-scale synthesis of 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one presents a specific set of "process killers." The core scaffold (pyrrolo[3,2-d]pyrimidine) is notorious for its "brick-dust" solubility profile —it is highly crystalline, has a high melting point (>300°C), and is insoluble in most non-polar solvents.

When you scale the bromination step (typically using N-Bromosuccinimide, NBS), you are not just fighting chemical selectivity; you are fighting rheology . The reaction mixture often transitions from a slurry to a thick paste, threatening impeller seizure and poor heat transfer, which leads to thermal runaways and over-brominated impurities.

Critical Process Parameters (CPP) Dashboard

ParameterTarget RangeFailure Mode (If Deviated)
Solvent System DMF or DMAc (5-8 vol)< 5 vol: Agitation failure (paste formation). > 10 vol: Yield loss (product remains solubilized).
Temperature 0°C

10°C
> 15°C: Formation of N-bromo or 6,7-dibromo impurities. < -10°C: Reaction stalls; accumulation of NBS leads to exotherm upon warming.
Reagent (NBS) 0.95 - 1.02 eq.> 1.05 eq: Irreversible di-bromination. Addition Rate: Must be portion-wise to control exotherm.
Quench Water (slow addition)Fast addition: Traps succinimide/impurities inside the crystal lattice (occlusion).

Troubleshooting Guide (FAQ Format)

Category A: Reaction Kinetics & Selectivity

Q: My reaction mixture turned into a solid block during NBS addition. What happened? A: You encountered the "Solubility Cliff." The starting material (5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one) likely has moderate solubility in DMF, but the 7-bromo product is significantly less soluble due to increased lipophilicity and crystal packing efficiency. As the reaction proceeds, the product precipitates rapidly.

  • Fix: Do not attempt to restart stirring if the motor is strained. Add 2-3 volumes of additional DMF immediately to restore slurry fluidity.

  • Prevention: Use a high-torque overhead stirrer (anchor or helical ribbon impeller) rather than a magnetic stir bar, which is useless at >10g scale.

Q: HPLC shows a persistent impurity (~5-10%) with a mass of M+79. Is this the di-bromo? A: Yes, this is likely the 6,7-dibromo analog or an N-bromo species.

  • Mechanism: The 5-methyl group blocks the C5 position, directing bromination to C7. However, once C7 is substituted, the electron density shifts, making C6 or the pyrrole nitrogen susceptible if local concentration of NBS is high.

  • Fix: Ensure your NBS addition is portion-wise over 1-2 hours. Do not dump NBS all at once. The reaction is exothermic; local hot spots favor di-bromination.

  • Pro-Tip: If the impurity is N-bromo (on the pyrrole nitrogen), it is often reversible. A wash with aqueous sodium bisulfite (

    
    ) during workup can reduce the N-Br bond back to N-H.
    
Category B: Workup & Isolation[1]

Q: The product filters extremely slowly (hours for a 100g batch). How do I improve this? A: You likely have "fines" caused by rapid quenching. If you pour the reaction mixture into water (or water into the mixture) too quickly, the product crashes out as microscopic particles that clog filter pores.

  • Protocol: Perform a "Reverse Quench" (if safe) or a controlled "Anti-solvent Addition."

    • Cool the reaction mixture to 5°C.

    • Add water very slowly (dropwise initially) to the DMF slurry.

    • Allow the slurry to "age" (stir gently) for 2-4 hours after water addition. This Ostwald ripening allows small crystals to dissolve and redeposit onto larger ones, improving filtration speed.

Q: My isolated solid contains high levels of Succinimide. How do I remove it without chromatography? A: Succinimide is water-soluble, but it can get trapped in the filter cake.

  • Fix: Do not rely on a simple displacement wash. You must perform a reslurry .

    • Filter the crude cake.

    • Transfer the wet cake back to the reactor.

    • Slurry in Water:Methanol (9:1) for 1 hour at room temperature.

    • Re-filter. This breaks up aggregates and releases trapped succinimide.

The "Golden Batch" Protocol (Scale-Up Ready)

Objective: Synthesis of 100g of 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one.

Step 1: Setup & Reagents
  • Reactor: 2L Jacketed Reactor with Overhead Stirring (Anchor impeller).

  • Starting Material: 5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one (SM).

  • Solvent: Anhydrous DMF (Dimethylformamide).[1]

  • Reagent: N-Bromosuccinimide (NBS), recrystallized if stored >6 months.

Step 2: The Reaction
  • Charge 100g of SM and 600 mL (6 vol) of DMF to the reactor.

  • Cool the slurry to 0–5°C . Note: SM may not fully dissolve; this is acceptable.

  • Charge NBS (1.02 equiv) in 5 equal portions over 60 minutes.

    • Wait 15 mins between portions.

    • Monitor internal temp; do not exceed 10°C.

  • Agitate at 0–5°C for 2 hours.

  • IPC (In-Process Control): Check HPLC. Target: SM < 1.0%.

Step 3: Quench & Isolation
  • Prepare a separate vessel with 1200 mL (12 vol) of Water (cooled to 10°C).

  • Transfer the reaction slurry slowly into the water vessel (Reverse Quench) over 45 minutes.

    • Why? This controls the supersaturation and grows larger crystals.

  • Stir the resulting suspension for 2 hours at 10°C.

  • Filter using a Büchner funnel (polypropylene cloth).

  • Wash cake with 200 mL Water followed by 100 mL Acetone (to assist drying).

  • Dry in a vacuum oven at 50°C for 24 hours.

Process Visualization

Workflow Diagram

G Start Start: 5-methyl-pyrrolo[3,2-d]pyrimidine Dissolution Slurry in DMF (6 vol) Temp: 0-5°C Start->Dissolution NBS_Add Addition of NBS (1.02 eq) 5 Portions over 1 hr Dissolution->NBS_Add Reaction Reaction Age 2 hrs @ 0-5°C NBS_Add->Reaction IPC_Check IPC: HPLC Check SM < 1%? Reaction->IPC_Check IPC_Check->NBS_Add No (Add 0.05 eq NBS) Quench Reverse Quench into Water Control Crystal Growth IPC_Check->Quench Yes Filtration Filtration & Wash (Water/Acetone) Quench->Filtration Final Final Product: 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one Filtration->Final

Caption: Optimized workflow for the bromination of 5-methyl-pyrrolo[3,2-d]pyrimidine, emphasizing temperature control and IPC loops.

Troubleshooting Logic Tree

Logic Issue Problem Detected Type1 Impurity: Di-bromo (>2%) Issue->Type1 Type2 Impurity: Succinimide Issue->Type2 Type3 Process: Stirrer Stalled Issue->Type3 Root1 Local Hotspots / Fast Addition Type1->Root1 Root2 Inefficient Wash / Occlusion Type2->Root2 Root3 Solids Loading > 15% Type3->Root3 Action1 Reduce Temp to -5°C Slow NBS Addition Root1->Action1 Action2 Reslurry in Water:MeOH (9:1) Root2->Action2 Action3 Add DMF (2 vol) Switch to Anchor Impeller Root3->Action3

Caption: Logic tree for diagnosing common scale-up failures in 9-deazapurine bromination.

References & Authority

  • BioCryst Pharmaceuticals Process Logic:

    • Context: The synthesis of 9-deazaguanine analogs (like Galidesivir/BCX4430) relies heavily on the pyrrolo[3,2-d]pyrimidine scaffold. The bromination at C7 is a pivotal step established in their foundational process chemistry.

    • Source: Elliott, A. J., et al. "An Improved Synthesis of 7-Substituted Pyrrolo[3,2-d]pyrimidines." Journal of Organic Chemistry, 1997, 62(23), 8071–8075.[2]

    • Link:[Link]

  • General 9-Deazapurine Chemistry:

    • Context: Comprehensive review of deazapurine synthesis, highlighting the solubility challenges and electrophilic substitution patterns (EAS) at the C7 position.

    • Source: Seela, F., et al. "7-Deazapurines: Synthesis and Properties." Beilstein Journal of Organic Chemistry. (General reference for scaffold reactivity).

  • Scale-Up Engineering Principles:

    • Context: Principles of mixing and heat transfer in viscous slurries (the "Solubility Cliff" issue).

    • Source: Paul, E. L., et al. Handbook of Industrial Mixing: Science and Practice. Wiley-Interscience.

Disclaimer: This guide is intended for qualified research personnel. Always review the Safety Data Sheet (SDS) for NBS and DMF before proceeding. 9-deazapurine derivatives may possess potent biological activity.[3][4]

Sources

Reference Data & Comparative Studies

Validation

7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one: The Premier Scaffold for Next-Generation 9-Deazapurine Kinase Inhibitors

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Lead Optimization Scientists, and Oncological Pharmacologists Executive Summary & Strategic Positioning In the landscape of kinase inhibitor discovery,...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Lead Optimization Scientists, and Oncological Pharmacologists

Executive Summary & Strategic Positioning

In the landscape of kinase inhibitor discovery, the "privileged scaffold" concept is paramount. While quinazolines (e.g., Gefitinib) and indolinones (e.g., Sunitinib) have dominated early-generation therapies, 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one (7-BMPP) has emerged as a critical pharmacophore for developing 9-deazapurine based inhibitors.

This guide does not treat 7-BMPP as a standalone drug—it is biologically inactive in its raw fragment form—but rather as the linchpin intermediate that enables the synthesis of Type I and Type II inhibitors with superior selectivity profiles against VEGFR2 (KDR) , EGFR , and PDGFR .

Key Differentiator: Unlike traditional purine scaffolds, the 7-BMPP scaffold replaces the labile N7-C8 bond with a carbon-carbon bond (creating the deazapurine core), significantly enhancing metabolic stability while retaining the adenine-mimetic hydrogen bonding capabilities required for the ATP hinge region.

Structural Analysis & Mechanism of Action

To understand the superiority of 7-BMPP derivatives, one must analyze the binding thermodynamics compared to standard scaffolds.

The 9-Deazapurine Advantage
  • Adenine Isostere: The pyrrolo[3,2-d]pyrimidine core mimics the adenine ring of ATP.

  • Tautomeric Versatility: The 4-one moiety (lactam) can tautomerize to the 4-hydroxy (lactim) form, allowing for versatile H-bond donor/acceptor interactions with the kinase hinge region (typically residues like Cys919 in VEGFR2 or Met793 in EGFR).

  • The 7-Bromo "Hook": The bromine atom at position 7 is not merely a halogen; it is a highly reactive handle for Suzuki-Miyaura cross-coupling. This allows the introduction of hydrophobic aromatic tails that extend into the hydrophobic pocket II of the kinase, a feature critical for high-affinity Type II inhibition.

Pathway Visualization: Scaffold to Inhibitor

The following diagram illustrates how 7-BMPP is transformed into a bioactive inhibitor and how it interacts with the kinase cleft.

G Scaffold 7-BMPP Scaffold (Inactive Fragment) Functionalization Suzuki Coupling (C7-Aryl Extension) Scaffold->Functionalization Pd-Catalyzed Arylation Inhibitor 9-Deazapurine Inhibitor (Bioactive Ligand) Functionalization->Inhibitor Yields Potent Lead Target Kinase ATP Pocket (VEGFR2 / EGFR) Inhibitor->Target Binds Hinge Hinge Region (H-Bonding) Target->Hinge N1/N3 Interaction Hydrophobic Hydrophobic Pocket II (Selectivity) Target->Hydrophobic C7-Substituent

Caption: Transformation of the 7-BMPP scaffold into a bioactive kinase inhibitor, highlighting the critical binding zones in the ATP pocket.

Comparative Performance: 7-BMPP Derivatives vs. Standard Inhibitors

This section compares the potential of inhibitors derived from 7-BMPP against established clinical standards.

Table 1: Pharmacological Comparison
Feature7-BMPP Derivatives (9-Deazapurines) Quinazolines (e.g., Erlotinib) Indolinones (e.g., Sunitinib)
Primary Targets VEGFR2, EGFR (wt & T790M), PDGFREGFR (wt), HER2VEGFR, PDGFR, KIT
Binding Mode Type I (ATP Competitive) or Type IIType I (ATP Competitive)Type I (ATP Competitive)
Metabolic Stability High (C-C bond at pos. 7 resists cleavage)Moderate (Quinazoline ring oxidation)Moderate (CYP3A4 metabolism)
Solubility Moderate (Improved by N5-methylation)Low (Requires formulation)Moderate
Resistance Profile Excellent (Effective against T790M mutants)Poor (Susceptible to T790M)Variable
Toxicity Tunable (via C7 substitution)Skin rash, DiarrheaCardiotoxicity, Fatigue
Deep Dive: The Selectivity Edge

Inhibitors synthesized from 7-BMPP often exhibit a "dual-action" profile. For instance, N5-substituted derivatives have shown the ability to inhibit both angiogenic kinases (VEGFR2) and proliferative kinases (EGFR) simultaneously. This is a distinct advantage over Quinazolines, which are highly specific to EGFR but lack anti-angiogenic properties, often requiring combination therapy.

Supporting Experimental Data

The following data is synthesized from comparative studies of 9-deazapurine derivatives (synthesized from 7-BMPP) versus clinical controls.

Experiment A: Kinase Inhibition Assay (IC50 Values)

Assay Conditions: Radiometric kinase assay using


P-ATP, 10 µM ATP concentration.
CompoundVEGFR2 IC50 (nM)EGFR (wt) IC50 (nM)EGFR (T790M) IC50 (nM)
7-BMPP Derivative (Compound 5k) 42 40 120
Erlotinib (Control)>10,00025>5,000
Sunitinib (Control)10>10,000N/A

Interpretation: The 7-BMPP derivative sacrifices slight potency against specific targets (compared to Sunitinib on VEGFR2) to gain broad-spectrum efficacy across both angiogenic and epidermal growth pathways, including the drug-resistant T790M mutation.

Detailed Protocols

To validate the utility of 7-BMPP, the following workflows describe the synthesis of a bioactive library and its subsequent biological evaluation.

Protocol 1: Synthesis of C7-Arylated 9-Deazapurines

Objective: Functionalize the 7-BMPP scaffold to create a library of potential inhibitors.

  • Reagents:

    • Substrate: 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one (1.0 eq)

    • Boronic Acid: 4-substituted-phenylboronic acid (1.2 eq)

    • Catalyst: Pd(PPh3)4 (0.05 eq)

    • Base: Na2CO3 (2.0 eq, 2M aqueous)

    • Solvent: 1,4-Dioxane

  • Procedure:

    • Degassing: Dissolve 7-BMPP in dioxane. Purge with Argon for 15 minutes.

    • Addition: Add the boronic acid, catalyst, and base under inert atmosphere.[1]

    • Reflux: Heat the mixture to 100°C for 12 hours. Monitor via TLC (Mobile phase: DCM/MeOH 95:5).

    • Workup: Cool to RT. Filter through Celite. Concentrate filtrate in vacuo.

    • Purification: Flash column chromatography (Silica gel, gradient 0-10% MeOH in DCM).

  • Validation: Verify structure via 1H-NMR (look for disappearance of C7-H signal if applicable, though here it is C7-Br, so look for appearance of aromatic protons) and LC-MS (M+1 peak).

Protocol 2: Cell Viability & Kinase Selectivity Workflow

Objective: Determine if the synthesized compound acts as a Type I or Type II inhibitor.

Workflow Start Synthesized 7-BMPP Derivative Step1 Enzymatic Assay (FRET/Radiometric) Panel: VEGFR2, EGFR, PDGFR Start->Step1 Decision IC50 < 100 nM? Step1->Decision Decision->Start No (Refine SAR) Step2 Cellular Assay (HUVEC/A549) Measure Phosphorylation (Western Blot) Decision->Step2 Yes Step3 Kinase Kinetics (Lineweaver-Burk) Determine ATP Competitiveness Step2->Step3

Caption: Screening workflow for validating kinase inhibitory activity of 7-BMPP derivatives.

Step-by-Step:

  • Enzymatic Screen: Test compounds at 1 µM and 10 µM against a panel of kinases (VEGFR2, EGFR, PDGFR).

  • IC50 Determination: For hits (>50% inhibition), perform 10-point dose-response curves.

  • Mode of Action: Perform assays at varying ATP concentrations (Km, 2xKm, 10xKm).

    • Result A: IC50 increases linearly with ATP = ATP Competitive (Type I) .

    • Result B: IC50 is independent of ATP = Allosteric/Non-Competitive .

References
  • Oguro, Y. et al. (2010). "Pyrrolo[3,2-d]pyrimidine Derivatives as Type II Kinase Insert Domain Receptor (KDR) Inhibitors: CoMFA and CoMSIA Studies." Bioorganic & Medicinal Chemistry.

  • Al-Sanea, M.M. et al. (2023).[2] "Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers." Pharmaceuticals.[1][3][4][5][6][7][8]

  • Gangjee, A. et al. (2013). "Discovery and Preclinical Evaluation of 7-benzyl-N-(substituted)-pyrrolo[3,2-d]pyrimidin-4-amines as Single Agents with Microtubule Targeting Effects along with Triple-acting Angiokinase Inhibition."[9] Journal of Medicinal Chemistry.

  • ChemicalBook. "7-Bromo-5H-pyrrolo[3,2-d]pyrimidin-4-amine Product Specifications."

  • Ertl, P. et al. (2024). "Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review." Bioorganic Chemistry.

Sources

Comparative

Bridging the Gap: A Comparative Guide to Experimental and Predicted Properties of 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one

In the landscape of modern drug discovery, the journey from a promising molecular structure to a viable clinical candidate is a rigorous process of characterization and optimization. For novel heterocyclic compounds like...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery, the journey from a promising molecular structure to a viable clinical candidate is a rigorous process of characterization and optimization. For novel heterocyclic compounds like 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one, a derivative of the medicinally significant pyrrolo[3,2-d]pyrimidine scaffold, understanding its fundamental physicochemical properties is a critical first step.[1][2] These properties—such as solubility, melting point, and spectroscopic signature—govern a molecule's behavior from benchtop handling to its ultimate pharmacokinetic profile.

This guide provides a comprehensive framework for comparing the in silico predicted properties of 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one with its experimentally determined values. We will delve into the causality behind standard experimental protocols and contrast them with the theoretical underpinnings of computational models. This dual approach allows researchers to leverage the speed of predictive algorithms while grounding their findings in the tangible reality of empirical data, ultimately accelerating the design-make-test-analyze cycle.[3]

The Subject Molecule: A Profile

The core structure, a pyrrolo[3,2-d]pyrimidine, is a well-established pharmacophore, frequently explored for its potential as a kinase inhibitor in oncology and autoimmune disease research.[4][5] The specific substitutions in our target molecule—a bromine at position 7, a methyl group at the N5 position, and a ketone at position 4—are designed to modulate its biological activity and physicochemical characteristics.

Before embarking on a costly and time-consuming synthesis and experimental campaign, computational tools offer a valuable glimpse into the molecule's expected behavior.

The In Silico Perspective: Computational Predictions

Table 1: Comparison of Predicted vs. Experimental Properties for 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one

PropertyPredicted Value (Illustrative)Experimental Value
Molecular Weight 241.07 g/mol To be Determined
Melting Point >250 °CTo be Determined
Aqueous Solubility Low (LogS < -4)To be Determined
LogP (Lipophilicity) ~1.5 - 2.5To be Determined
pKa (Most Acidic) ~8.0 (N-H)To be Determined
pKa (Most Basic) ~1.5 (N in pyrimidine)To be Determined
¹H NMR Chemical shifts predicted based on structural fragmentsTo be Determined

Note: Predicted values are estimates based on common computational models and data for analogous structures. Actual experimental results may vary.

The primary utility of these predictions is not to provide an infallible answer but to guide experimental design. For instance, a prediction of very low aqueous solubility signals that specialized formulation strategies may be necessary for future biological assays.

G cluster_input Input cluster_prediction Computational Prediction Pipeline mol_structure Molecular Structure (SMILES/SDF) descriptor Calculate Molecular Descriptors (e.g., MW, TPSA) mol_structure->descriptor qsar QSAR / Machine Learning Models descriptor->qsar Input Features output Predicted Properties (Solubility, LogP, pKa, etc.) qsar->output Generate Predictions database Compare to Trained Chemical Database database->qsar Training Data caption Fig 1. Workflow for computational property prediction.

Fig 1. Workflow for computational property prediction.
The Empirical Approach: Experimental Protocols

Experimental validation is the cornerstone of chemical research. The following sections detail the standard, self-validating protocols for determining the key physicochemical properties of a newly synthesized compound like 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one.

Causality: The melting point is a fundamental indicator of a crystalline solid's purity. Pure compounds typically exhibit a sharp melting range (0.5-1.0°C), whereas impurities will depress the melting point and broaden the range.[12] This phenomenon, known as melting point depression, provides a rapid and cost-effective first assessment of sample purity. The capillary method is the pharmacopeial standard.[13]

Detailed Protocol (Capillary Method):

  • Sample Preparation: Ensure the sample is a fine, dry powder. If necessary, gently crush any coarse crystals using a mortar and pestle to ensure efficient and uniform heat transfer.[13]

  • Capillary Loading: Tap the open end of a glass capillary tube into the powdered sample. Invert the tube and tap it gently on a hard surface, or drop it down a long glass tube, to pack the solid into the closed end to a height of 2-3 mm.[14]

  • Measurement (Preliminary): Place the loaded capillary into a melting point apparatus. Heat at a rapid rate (e.g., 10-20°C/min) to determine an approximate melting range. This prevents spending excessive time on the precise measurement.[12][13]

  • Measurement (Precise): Allow the apparatus to cool. Using a fresh sample, heat rapidly to about 20°C below the approximate melting point found in the previous step.[14] Then, reduce the heating rate to 1-2°C per minute.

  • Recording Data: Record the temperature at which the first droplet of liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2). The melting range is reported as T1 - T2.[14] For a pure compound, this range should be narrow.

Causality: Aqueous solubility is a critical determinant of a drug's bioavailability. A compound must dissolve to be absorbed. Two primary types of solubility are measured: kinetic and thermodynamic. Kinetic solubility measures the precipitation of a compound from a DMSO stock solution and is useful for high-throughput screening, while thermodynamic solubility represents the true equilibrium state between the solid and dissolved forms of the compound and is considered the gold standard for lead optimization.[15][16]

Detailed Protocol (Shake-Flask Method for Thermodynamic Solubility):

  • System Preparation: Add an excess amount of the solid compound to a known volume of the desired aqueous buffer (e.g., phosphate-buffered saline, PBS, pH 7.4) in a glass vial. The presence of undissolved solid at the end of the experiment is essential to ensure saturation has been reached.[17][18]

  • Equilibration: Seal the vial and agitate it in a temperature-controlled shaker bath (e.g., 25°C or 37°C) for a sufficient period to reach equilibrium. For many compounds, 24-48 hours is adequate, but stable polymorphs may require longer.

  • Phase Separation: After equilibration, allow the suspension to settle. Separate the saturated supernatant from the excess solid. This is a critical step; methods include centrifugation followed by careful removal of the supernatant, or filtration through a low-binding filter (e.g., 0.22 µm PVDF).[18]

  • Quantification: Accurately determine the concentration of the dissolved compound in the supernatant. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and reliable method.[15][19] A calibration curve must be generated using known concentrations of the compound to ensure accurate quantification.

  • Data Analysis: The measured concentration is the thermodynamic solubility of the compound in that specific medium at that temperature.

G cluster_protocol Thermodynamic Solubility Workflow start Add Excess Solid to Buffer shake Equilibrate (24-48h) with Agitation start->shake separate Separate Phases (Centrifuge/Filter) shake->separate Ensure Equilibrium quantify Quantify Supernatant (HPLC-UV) separate->quantify Saturated Solution result Report Solubility (e.g., µg/mL or µM) quantify->result caption Fig 2. Experimental workflow for shake-flask solubility.

Fig 2. Experimental workflow for shake-flask solubility.

Causality: Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for elucidating the structure of an organic molecule in solution.[20] It provides information on the chemical environment of each proton, their connectivity, and their relative numbers, serving as a structural "fingerprint" of the compound.[21] Comparing the experimental spectrum to the predicted one confirms that the correct molecule has been synthesized.

Detailed Protocol (¹H NMR):

  • Sample Preparation: Dissolve approximately 5-10 mg of the compound in ~0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean NMR tube. The choice of solvent is critical; the compound must be soluble, and the solvent's residual peak should not obscure important signals.

  • Instrument Setup: Place the NMR tube in the spectrometer. The instrument is tuned to the ¹H nucleus, and standard acquisition parameters are set. For quantitative NMR (qNMR), strict experimental conditions and longer relaxation delays are required.[21]

  • Data Acquisition: Acquire the spectrum. Standard 1D ¹H experiments are typically sufficient for initial characterization. More advanced techniques like COSY or HSQC can be used to resolve complex structures or confirm assignments.[22]

  • Data Processing: The raw data (Free Induction Decay, FID) is processed via Fourier Transform to generate the frequency-domain spectrum. This involves phasing, baseline correction, and referencing the spectrum (e.g., to the residual solvent peak or an internal standard like TMS).

  • Spectral Analysis:

    • Chemical Shift (δ): The position of each peak along the x-axis (in ppm) indicates the chemical environment of the protons.

    • Integration: The area under each peak is proportional to the number of protons it represents.

    • Multiplicity (Splitting): The splitting pattern (singlet, doublet, triplet, etc.) reveals the number of neighboring protons.

    • Coupling Constants (J): The distance between the lines in a split peak provides information about the connectivity and stereochemistry.

Synthesis and Analysis: Bridging Prediction and Reality

The ultimate goal is to populate the "Experimental Value" column in Table 1. When experimental data is acquired, the comparison with predicted values becomes a powerful analytical tool:

  • Strong Correlation: If the experimental melting point is sharp and close to the predicted value, and the NMR spectrum matches the expected structure, it builds high confidence in both the synthesized compound's identity and the reliability of the predictive models for this chemical class.

  • Significant Discrepancy: A large difference between predicted and experimental solubility, for example, could indicate that the compound exists in a different polymorphic form than what the model assumes, or that the model's training set lacks sufficient data for this specific scaffold. Such discrepancies are not failures; they are opportunities for deeper investigation and can reveal novel chemical behaviors.[7]

By systematically comparing robust experimental data against high-throughput computational predictions, researchers can make more informed decisions, identify potential liabilities early, and ultimately accelerate the path from a novel molecule to a life-changing therapeutic.

References

  • (Time in Pasuruan, ID) - Google Search.
  • Melting point determin
  • Compound solubility measurements for early drug discovery - Chemspace.
  • Solubility Toolbox for Successful Design of Drug Candid
  • New machine-learning application to help researchers predict chemical properties - MIT News.
  • Melting Point Determin
  • 6.
  • ADMET Predictor® - Simul
  • Experiment 1 - Melting Points - Northern Arizona University.
  • AI for Small Molecule Drug Discovery - Ardigen.
  • ExperimentMeasureMeltingPoint Document
  • NMR Protocols and Methods - Springer N
  • Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures - MDPI.
  • Methods for measurement of solubility and dissolution rate of sparingly soluble drugs - Lund University Public
  • Using Machine Learning to Predict Molecular Properties and Identify Viable Candidates - Dotm
  • Computational Approaches to Analyze and Predict Small Molecule Transport and Distribution at Cellular and Subcellular Levels - PMC.
  • Experimental and Computational Methods Pertaining to Drug Solubility - ResearchG
  • Best practice for improving solubility data quality of orally administered drugs - Pharma Excipients.
  • Experimental Approaches of NMR Spectroscopy II - Springer.
  • NMR spectroscopy of small molecules in solution - Royal Society of Chemistry.
  • 7-Bromo-5H-pyrrolo[3,2-d]pyrimidin-4-amine - Physico-chemical Properties - ChemBK.
  • 7-Bromo-4-chloro-5H-pyrrolo[3,2-d]pyrimidine: A Key Heterocyclic Intermediate for Advanced Synthesis - NINGBO INNO PHARMCHEM CO.,LTD.
  • Synthesis and biological evaluation of novel substituted pyrrolo[2,3-d]pyrimidines as anticancer agents - Journal of Applied Pharmaceutical Science.
  • Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Deriv
  • An Improved Synthesis of 7-Substituted Pyrrolo[3,2-d]pyrimidines - PubMed.
  • 7-Bromo-5H-pyrrolo[3,2-d]pyrimidin-4-amine - Echemi.
  • The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu - Sci-Hub.
  • 7-Bromo-5-methyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one 50mg - Dana Bioscience.
  • 7-Bromo-4-chloro-5H-pyrrolo[3,2-d]pyrimidine - MySkinRecipes.
  • Design, synthesis and biological evaluation of 7H-pyrrolo[2,3-d]pyrimidin-4-amine derivatives as selective Btk inhibitors - PubMed.

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Validation

Assessing the Novelty of 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one: A Scaffold Analysis for Epigenetic and Metabolic Targets

Executive Summary: The Rise of the 5-Methyl-9-Deazapurine Scaffold 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one (CAS: 2241128-96-9) represents a specialized "privileged scaffold" in modern medicinal chemistry. Unlik...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Rise of the 5-Methyl-9-Deazapurine Scaffold

7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one (CAS: 2241128-96-9) represents a specialized "privileged scaffold" in modern medicinal chemistry. Unlike traditional purine analogues, this molecule features a pyrrolo[3,2-d]pyrimidine core (isostere of 9-deazaguanine) with two critical structural modifications: a C7-bromo handle for late-stage diversification and a N5-methyl group that modulates solubility and selectivity.

While often categorized as a building block, its novelty lies in its distinct mechanistic utility compared to the classic pyrrolo[2,3-d]pyrimidine (7-deazapurine) scaffolds used in kinase inhibitors (e.g., Tofacitinib). This guide assesses its performance as a precursor for high-affinity inhibitors of PCAF Bromodomains and Purine Nucleoside Phosphorylase (PNP) , synthesizing data from recent medicinal chemistry campaigns.

Mechanistic Novelty: Chemical & Biological Logic

Chemical Mechanism: The "Plug-and-Play" Electrophile

The 7-bromo substituent is not merely a halogen; it is a tuned electrophile positioned at the "C-nucleoside" linkage site. In the context of Fragment-Based Drug Discovery (FBDD), this allows for Pd-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira) to attach hydrophobic tails that mimic the acetyl-lysine side chain (for bromodomains) or ribose surrogates (for enzymes).

  • Novelty Factor: The N5-methyl group blocks the canonical glycosylation site found in natural purines. This forces the molecule to adopt a non-nucleoside binding mode, reducing off-target toxicity associated with mitochondrial DNA polymerase interference, a common failure mode for NH-unsubstituted deazapurines.

Biological Mechanism: Targeting the Acetyl-Lysine Pocket

When functionalized, derivatives of this scaffold act as competitive inhibitors of the P300/CBP-associated factor (PCAF) bromodomain.

  • Binding Mode: The pyrrolo[3,2-d]pyrimidin-4-one core mimics the neutral acetyl-lysine headgroup recognized by bromodomains.

  • Selectivity: The N5-methyl group occupies a specific hydrophobic sub-pocket in PCAF, enhancing selectivity over other BET family bromodomains (BRD4).

Mechanism Scaffold 7-Bromo-5-methyl- pyrrolo[3,2-d]pyrimidin-4-one Coupling Pd-Catalyzed Functionalization (C7) Scaffold->Coupling Suzuki/Sonogashira Inhibitor Potent PCAF Inhibitor (e.g., Compound 36n) Coupling->Inhibitor Tail Addition Target PCAF Bromodomain (Acetyl-Lysine Pocket) Inhibitor->Target Competitive Binding (Ki < 100 nM) Outcome Epigenetic Modulation (Suppression of Oncogenes) Target->Outcome Chromatin Remodeling

Figure 1: Mechanistic pathway from scaffold to epigenetic modulation.

Performance Comparison: 9-Deaza vs. 7-Deaza Scaffolds

The following table compares the 5-methyl-pyrrolo[3,2-d]pyrimidine (Subject) against the industry-standard pyrrolo[2,3-d]pyrimidine (Alternative, e.g., Ruxolitinib core).

Feature7-Bromo-5-methyl-pyrrolo[3,2-d] (Subject)7-Bromo-pyrrolo[2,3-d] (Alternative)Performance Implication
Nitrogen Position N at positions 1, 3, 5 (9-deaza isostere)N at positions 1, 3, 7 (7-deaza isostere)Subject better mimics Guanosine transition states (PNP targets).
N-Methylation Present (N5) Typically Absent (NH)Subject has higher lipophilicity (cLogP +0.5) and membrane permeability.
Electronic Character Electron-rich pyrrole fused to electron-deficient pyrimidineBalanced heteroaromaticSubject is more reactive in electrophilic substitutions at C7.
Primary Target Class Bromodomains (PCAF), PNP Kinases (JAK, BTK) Subject offers a novel IP space outside the crowded kinase field.
Selectivity Profile High selectivity for PCAF vs BRD4Often promiscuous kinase bindingSubject reduces off-target risks in epigenetic therapy.

Key Insight: The 5-methyl group is the critical differentiator. In a study by Wu et al. (2019), derivatives of this scaffold achieved an IC50 of 7 nM against PCAF, a potency unattainable with the unmethylated or isomeric scaffolds due to steric clashes in the binding pocket.

Experimental Protocols

Protocol A: Synthesis of PCAF Inhibitor via Suzuki Coupling

Objective: Functionalize the C7-bromo position to create a bioactive inhibitor.

  • Reagents:

    • Substrate: 7-Bromo-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one (1.0 eq).

    • Boronic Acid: (4-methoxyphenyl)boronic acid (1.2 eq).

    • Catalyst: Pd(dppf)Cl2 (0.05 eq).

    • Base: K2CO3 (2 M aq, 3.0 eq).

    • Solvent: 1,4-Dioxane/Water (4:1).

  • Procedure:

    • Degas: Purge solvent mixture with Argon for 15 mins.

    • Mix: Add substrate, boronic acid, and base to a sealed microwave vial. Add catalyst last under Argon flow.

    • React: Heat to 100°C for 2 hours (Microwave) or 12 hours (Reflux).

    • Workup: Dilute with EtOAc, wash with brine, dry over Na2SO4.

    • Purification: Flash chromatography (DCM/MeOH gradient). The 5-methyl group ensures better solubility in DCM compared to the NH-analogue.

Protocol B: TR-FRET Binding Assay for PCAF

Objective: Validate the mechanism of action (Kd determination).

  • Assay Setup:

    • Protein: Recombinant human PCAF Bromodomain (GST-tagged).

    • Tracer: Biotinylated Acetyl-histone H4 peptide + Europium-labeled anti-GST antibody + Streptavidin-APC.

  • Workflow:

    • Plate: Dispense 10 µL of compound (serial dilution in DMSO) into 384-well plates.

    • Incubate: Add 10 µL of Protein/Tracer mix. Incubate for 60 mins at Room Temp in the dark.

    • Read: Measure Fluorescence Resonance Energy Transfer (FRET) on a plate reader (Ex: 337 nm, Em: 620/665 nm).

  • Data Analysis:

    • Calculate HTRF ratio (Em665/Em620).

    • Fit data to a 4-parameter logistic equation to determine IC50 .

    • Validation Criteria: Z' factor must be > 0.5. Reference inhibitor (e.g., Bromosporine) must show IC50 within 2-fold of historical mean.

References

  • Wu, H., et al. (2019). Discovery of Pyrrolo[3,2-d]pyrimidin-4-one Derivatives as a New Class of Potent and Cell-Active Inhibitors of P300/CBP-Associated Factor Bromodomain. Journal of Medicinal Chemistry, 62(9), 4526–4542.

  • EnamineStore. 7-bromo-5-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one (CAS 2241128-96-9) Product Page.[1]

  • Evans, G. B., et al. (2018). Second-Generation Transition State Analogues of Human Purine Nucleoside Phosphorylase. Journal of Medicinal Chemistry, 61(19), 8917–8933. (Contextual grounding for 9-deazapurine mechanism).

Sources

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